Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

• CAS: 1211593-43-9

Core Science & Biosynthesis

"synthesis of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride"

An In-Depth Technical Guide to the Synthesis of Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride

Introduction

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a key heterocyclic building block of significant interest to researchers and professionals in drug development. Its structure, featuring a 3-substituted pyrrolidine ring, is a prevalent motif in medicinal chemistry. Notably, this compound serves as a crucial intermediate in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and other novel therapeutic agents.[1][2] The pyrrolidine scaffold provides a versatile three-dimensional framework that can be pivotal for molecular recognition and optimizing pharmacokinetic properties.[3][4]

This guide provides a comprehensive, field-proven methodology for the synthesis of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. Moving beyond a simple recitation of steps, we will delve into the causality behind experimental choices, ensuring that the described protocol is a self-validating system grounded in robust chemical principles. We will explore a reliable multi-step synthesis commencing from a commercially available starting material, detailing the strategic rationale, reaction mechanisms, and step-by-step protocols.

Strategic Overview: A Retrosynthetic Approach

The target molecule can be deconstructed into simpler, more accessible precursors. Our chosen synthetic strategy is a robust and scalable three-step sequence beginning with N-Boc-3-pyrrolidinone. This approach is predicated on well-established, high-yielding transformations common in process chemistry.

The core logic involves:

• Carbon-Carbon Bond Formation: Introduction of the propanoate side chain via a Horner-Wadsworth-Emmons (HWE) reaction. This olefination is chosen for its superior control and ease of purification compared to the classical Wittig reaction.

• Saturation: Reduction of the resulting carbon-carbon double bond through catalytic hydrogenation. This is a clean and efficient method to achieve the desired saturated alkyl chain.

• Deprotection and Salt Formation: Removal of the tert-butoxycarbonyl (Boc) protecting group under acidic conditions, which concurrently yields the final hydrochloride salt.

This linear synthesis is depicted in the workflow diagram below.

Caption: High-level overview of the three-step synthetic sequence.

Part 1: Horner-Wadsworth-Emmons Olefination

Mechanistic Insight

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis for the creation of alkenes. It involves the reaction of a phosphonate carbanion with a ketone or aldehyde. The phosphonate carbanion is generated by treating a phosphonate ester, in this case, trimethyl phosphonoacetate, with a strong base. The resulting nucleophile adds to the carbonyl group of N-Boc-3-pyrrolidinone, forming a key phosphonate adduct. This intermediate then undergoes elimination to yield the desired α,β-unsaturated ester and a water-soluble phosphate byproduct, which simplifies the purification process significantly.

Caption: Simplified mechanism of the Horner-Wadsworth-Emmons reaction.

Experimental Protocol: Step 1

Objective: To synthesize tert-butyl 3-(2-(methoxycarbonyl)ethylidene)pyrrolidine-1-carboxylate.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
N-Boc-3-pyrrolidinone	185.23	10.0 g	54.0
Trimethyl phosphonoacetate	182.12	10.8 g	59.4 (1.1 eq)
Sodium Hydride (60% in oil)	24.00	2.38 g	59.4 (1.1 eq)
Tetrahydrofuran (THF), anhydrous	-	200 mL	-

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add sodium hydride (2.38 g) to a dry 500 mL three-neck flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Reagent Addition: Add anhydrous THF (100 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of trimethyl phosphonoacetate (10.8 g) in anhydrous THF (50 mL) dropwise to the cooled suspension over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes to ensure complete formation of the phosphonate ylide.

• Reaction: Add a solution of N-Boc-3-pyrrolidinone (10.0 g) in anhydrous THF (50 mL) dropwise to the reaction mixture over 30 minutes at 0 °C.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting ketone is consumed.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL) at 0 °C.

• Work-up: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the title compound as a clear oil.

Part 2: Catalytic Hydrogenation

Mechanistic Insight

Catalytic hydrogenation is a process where hydrogen gas is added across a double or triple bond in the presence of a metal catalyst. For this synthesis, a heterogeneous catalyst, Palladium on carbon (Pd/C), is employed. The reaction occurs on the surface of the catalyst. The alkene adsorbs onto the palladium surface, and molecular hydrogen dissociates into atomic hydrogen on the same surface. The hydrogen atoms are then transferred sequentially to the carbons of the double bond, resulting in the saturated alkane. This method is highly efficient and selective for the reduction of C=C bonds in the presence of other functional groups like esters.

Experimental Protocol: Step 2

Objective: To synthesize tert-butyl 3-(2-(methoxycarbonyl)ethyl)pyrrolidine-1-carboxylate.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity
tert-butyl 3-(2-(methoxycarbonyl)ethylidene)pyrrolidine-1-carboxylate	241.31	Product from Step 1
10% Palladium on Carbon (Pd/C)	-	10 mol%
Methanol (MeOH)	-	200 mL
Hydrogen Gas (H₂)	2.02	50 psi (or balloon)

Procedure:

• Setup: Dissolve the unsaturated ester from Step 1 in methanol (200 mL) in a suitable hydrogenation vessel (e.g., a Parr bottle).

• Catalyst Addition: Under an inert atmosphere, carefully add 10% Pd/C catalyst. Caution: Pd/C can be pyrophoric and should be handled with care, preferably wet with solvent.

• Hydrogenation: Secure the vessel to a Parr hydrogenation apparatus. Purge the system with hydrogen gas three times before pressurizing to 50 psi.

• Reaction: Shake the mixture at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS to confirm the complete consumption of the starting material. The disappearance of the starting material and the appearance of a new, more polar spot indicates the reaction is complete.

• Work-up: Carefully vent the hydrogen pressure. Purge the vessel with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite pad with additional methanol (50 mL).

• Concentration: Combine the filtrates and concentrate under reduced pressure to yield the saturated ester, which is often pure enough for the next step without further purification.

Part 3: Boc Deprotection and Hydrochloride Salt Formation

Mechanistic Insight

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability under many reaction conditions and its facile removal under acidic conditions.[5] The deprotection mechanism is initiated by the protonation of one of the carbonyl oxygens of the Boc group by a strong acid, such as HCl.[5] This is followed by the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid intermediate. The carbamic acid is unstable and rapidly decarboxylates to release the free amine and carbon dioxide. In the presence of excess HCl, the newly formed pyrrolidine nitrogen is immediately protonated to form the stable hydrochloride salt.[5]

Caption: Acid-catalyzed removal of the Boc protecting group.

Experimental Protocol: Step 3

Objective: To synthesize Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity
tert-butyl 3-(2-(methoxycarbonyl)ethyl)pyrrolidine-1-carboxylate	243.34	Product from Step 2
4 M HCl in 1,4-Dioxane	-	10 equivalents
Diethyl Ether	-	For washing

Procedure:

• Setup: Dissolve the Boc-protected ester from Step 2 in a minimal amount of a suitable solvent like ethyl acetate or dichloromethane (approx. 50 mL) in a round-bottom flask.

• Deprotection: Cool the solution to 0 °C in an ice bath. Add 4 M HCl in 1,4-dioxane (10 equivalents) dropwise.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature. A white precipitate should begin to form. Stir for 2-4 hours.

• Monitoring: Monitor the deprotection by TLC or LC-MS. The reaction is complete when the starting material is no longer visible.

• Isolation: Upon completion, add diethyl ether (100 mL) to the reaction mixture to facilitate further precipitation of the product.

• Filtration: Collect the white solid by vacuum filtration.

• Washing: Wash the solid with cold diethyl ether (3 x 50 mL) to remove any non-polar impurities and residual dioxane.

• Drying: Dry the white solid under high vacuum to obtain the final product, Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion

The synthetic route detailed in this guide represents a reliable and scalable method for the preparation of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. By leveraging well-understood and high-yielding reactions such as the Horner-Wadsworth-Emmons olefination, catalytic hydrogenation, and acid-mediated deprotection, this protocol provides a clear path for researchers and drug development professionals to access this valuable chemical intermediate. The emphasis on mechanistic understanding and detailed procedural steps ensures that the synthesis can be reproduced safely and efficiently, facilitating further research and development in the field of medicinal chemistry.

References

• Klenke, B., & Gilbert, I. H. (2001). Nitrile reduction in the presence of Boc-protected amino groups by catalytic hydrogenation over palladium-activated Raney-nickel. The Journal of Organic Chemistry, 66(7), 2480-2483. Available at: [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Journal of Peptide Research, 58(4), 338-341. Available at: [Link]

• Lowe, J. T., Lee, Y., & Pan, Y. (2012). Large Scale Deprotection of a tert-Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. Organic Process Research & Development, 16(9), 1572-1573. Available at: [Link]

• Common Organic Chemistry. Boc Deprotection Mechanism - HCl. Available at: [Link]

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available at: [Link]

• ResearchGate. Recent Advances in the Synthesis of Pyrrolidines. Available at: [Link]

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An In-depth Technical Guide to the Spectroscopic Analysis of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

Introduction

Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride is a heterocyclic compound of interest in drug discovery and development, valued for its pyrrolidine scaffold, a common motif in many biologically active molecules.[1][2] The precise structural elucidation and purity assessment of this compound are critical for its application in pharmaceutical research. This guide provides a comprehensive overview of the core spectroscopic techniques for the characterization of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, offering both theoretical insights and practical, field-proven protocols.

The hydrochloride salt form of this compound enhances its stability and solubility, which are important considerations for handling and analysis. The molecular structure, with its combination of a secondary amine, an ester functional group, and an aliphatic backbone, presents a unique spectroscopic fingerprint that can be fully resolved through a multi-technique approach.

This document will delve into the principles and applications of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy for the unambiguous identification and characterization of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride.

Molecular Structure and Key Features

A thorough understanding of the molecular structure is fundamental to interpreting its spectroscopic data.

Caption: Chemical structure of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, both ¹H and ¹³C NMR are essential for a complete structural assignment.

¹H NMR Spectroscopy

Principle: ¹H NMR spectroscopy provides information about the chemical environment, connectivity, and number of different types of protons in a molecule. The chemical shift (δ) indicates the electronic environment of a proton, the integration gives the relative number of protons, and the splitting pattern (multiplicity) reveals the number of neighboring protons.

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O). The choice of solvent is critical; DMSO-d₆ will allow for the observation of the N-H proton, while D₂O will exchange with it, causing the signal to disappear.

• Instrument Parameters:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

  • Pulse Program: A standard single-pulse experiment is typically sufficient.

  • Reference: Tetramethylsilane (TMS) is used as an internal standard (δ 0.00 ppm).[3]

  • Temperature: 298 K.

• Data Acquisition and Processing: Acquire the free induction decay (FID) and apply a Fourier transform to obtain the spectrum. Phase and baseline correction should be performed.

Predicted ¹H NMR Data and Interpretation:

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.0 - 8.0	Broad Singlet	2H	N-H₂⁺	The acidic protons on the protonated nitrogen of the pyrrolidine ring are expected to be downfield and broad due to quadrupolar relaxation and exchange.
~3.65	Singlet	3H	O-CH₃	The methyl protons of the ester group are deshielded by the adjacent oxygen atom, appearing as a singlet.
~3.5 - 2.8	Multiplet	5H	Pyrrolidine Ring Protons (CH, CH₂)	The protons on the pyrrolidine ring will be in a complex multiplet due to overlapping signals and diastereotopicity. Protons adjacent to the nitrogen will be further downfield.
~2.50	Triplet	2H	-CH₂-COOCH₃	These methylene protons are adjacent to the carbonyl group and will appear as a triplet due to coupling with the neighboring CH₂ group.
~1.9 - 1.6	Multiplet	2H	-CH₂-CH₂-COOCH₃	These methylene protons will be a multiplet due to coupling with the adjacent CH₂ and CH groups.

Causality Behind Experimental Choices: The use of a high-field NMR spectrometer is crucial to resolve the complex multiplets of the pyrrolidine ring protons. The choice between DMSO-d₆ and D₂O allows for the confirmation of the N-H protons; their disappearance in D₂O is a definitive indicator.

Caption: ¹H NMR experimental workflow.

¹³C NMR Spectroscopy

Principle: ¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom gives a distinct signal, and its chemical shift is indicative of its chemical environment.

Experimental Protocol:

• Sample Preparation: The same sample prepared for ¹H NMR can be used.

• Instrument Parameters:

  • Spectrometer: A spectrometer operating at a corresponding ¹³C frequency (e.g., 100 MHz for a 400 MHz ¹H instrument).

  • Pulse Program: A proton-decoupled experiment (e.g., zgpg30) is used to simplify the spectrum to single lines for each carbon.

• Data Acquisition and Processing: A larger number of scans are typically required due to the low natural abundance of ¹³C.

Predicted ¹³C NMR Data and Interpretation:

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~173	C=O	The carbonyl carbon of the ester is highly deshielded and appears significantly downfield.
~52	O-CH₃	The methyl carbon of the ester is deshielded by the oxygen atom.
~50 - 40	Pyrrolidine Ring Carbons (CH, CH₂)	The carbons of the pyrrolidine ring will appear in this region. Carbons directly bonded to the nitrogen will be further downfield.
~35	-CH₂-COOCH₃	The methylene carbon adjacent to the carbonyl group.
~30	-CH₂-CH₂-COOCH₃	The methylene carbon in the propyl chain.

Self-Validation: The number of signals in the ¹³C NMR spectrum should correspond to the number of unique carbon atoms in the molecule. For Methyl 3-(pyrrolidin-3-yl)propanoate, we expect to see 8 distinct signals.

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. It provides information about the molecular weight and the elemental composition of a compound. Fragmentation patterns can also aid in structural elucidation.

Experimental Protocol:

• Sample Preparation: A dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) is prepared.

• Ionization Technique: Electrospray ionization (ESI) is a soft ionization technique well-suited for polar and ionic compounds like hydrochloride salts.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended for accurate mass measurements.

• Data Acquisition: The spectrum is acquired in positive ion mode to observe the protonated molecule [M+H]⁺.

Predicted MS Data and Interpretation:

• Molecular Ion: The molecular formula of the free base is C₈H₁₅NO₂ with a molecular weight of 157.11 g/mol . In positive ion ESI-MS, the expected protonated molecule [M+H]⁺ would have an m/z of approximately 158.1176.[4] The hydrochloride salt itself has a molecular weight of 193.67 g/mol .[5][6][]

• High-Resolution Mass Spectrometry (HRMS): HRMS would provide a highly accurate mass measurement, allowing for the determination of the elemental composition and confirming the molecular formula.

• Fragmentation: While ESI is a soft ionization technique, some fragmentation may occur. Common fragmentation pathways for similar structures could involve the loss of the methoxy group (-OCH₃) or cleavage of the propyl side chain.

Caption: Mass spectrometry experimental workflow.

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to vibrational transitions of its bonds. It is particularly useful for identifying functional groups.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer is used.

• Data Acquisition: A background spectrum is first collected, followed by the sample spectrum. The data is typically presented as percent transmittance versus wavenumber (cm⁻¹).

Predicted IR Data and Interpretation:

Wavenumber (cm⁻¹)	Vibration	Functional Group	Rationale
~3000 - 2700	N-H stretch	Secondary Amine (salt)	The N-H stretching vibration of the ammonium salt will appear as a broad band in this region.
~2950 - 2850	C-H stretch	Aliphatic	These are the characteristic stretching vibrations of the C-H bonds in the pyrrolidine ring and the propyl chain.
~1735	C=O stretch	Ester	A strong, sharp absorption band characteristic of the carbonyl group in an ester.[8]
~1200 - 1000	C-O stretch	Ester	The C-O stretching vibration of the ester group.
~1100	C-N stretch	Amine	The C-N stretching vibration of the pyrrolidine ring.

Trustworthiness of Protocols: The described protocols are standard, well-established methods in analytical chemistry for the characterization of small organic molecules.[9][10] Their self-validating nature comes from the complementary information provided by each technique. For instance, the functional groups identified by IR spectroscopy should be consistent with the chemical environments observed in the NMR spectra and the molecular formula determined by mass spectrometry.

Conclusion

The spectroscopic analysis of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride requires a synergistic approach, integrating data from NMR, MS, and IR spectroscopy. This guide provides the foundational knowledge and practical protocols for researchers, scientists, and drug development professionals to confidently characterize this important heterocyclic compound. The predicted data and interpretations serve as a benchmark for the analysis, ensuring the scientific integrity and trustworthiness of the structural elucidation process.

References

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• MDPI. (2023). Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones. Retrieved from [Link]

• PubChem. (n.d.). Methyl (R)-pyrrolidine-3-acetate hydrochloride. Retrieved from [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics. Retrieved from [Link]

• American Elements. (n.d.). Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-(pyrrolidin-1-yl)propanoate. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of methyl propanoate. Retrieved from [Link]

• Frontiers. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Retrieved from [Link]

• MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

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• 8. infrared spectrum of methyl propanoate C4H8O2 CH3CH2COOCH3 prominent wavenumbers cm-1 detecting ester functional groups present finger print for identification of methyl propionate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Solubility Profile of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (CAS: 1211593-43-9): A Methodological and Predictive Analysis

An In-Depth Technical Guide for Drug Development Professionals

Abstract

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a heterocyclic building block increasingly utilized in medicinal chemistry, particularly in the synthesis of novel therapeutics such as protein degraders.[1] The successful application of this and any active pharmaceutical ingredient (API) or intermediate in drug development is fundamentally reliant on a thorough understanding of its physicochemical properties, chief among them being solubility. This guide provides a comprehensive technical overview of the factors governing the solubility of this compound. Moving beyond a simple data sheet, we delve into the theoretical underpinnings of its solubility, present a rigorous, step-by-step experimental protocol for its determination based on global standards, and offer a predictive analysis of its behavior in various solvent systems. This document is designed to equip researchers, formulation scientists, and drug development professionals with the expertise to accurately measure, interpret, and modulate the solubility of this versatile chemical entity.

Compound Identity and Physicochemical Context

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a salt, comprised of the protonated form of a secondary amine within a pyrrolidine ring and a chloride counter-ion.[] Its fundamental properties are summarized below.

Property	Value	Source(s)
CAS Number	1211593-43-9	[1][][3]
Molecular Formula	C₈H₁₆ClNO₂	[1][3]
Molecular Weight	193.67 g/mol	[1][][3]
Key Functional Groups	Secondary Amine (as hydrochloride), Methyl Ester	[4]
Physical Form	Typically a solid at room temperature	[5]

The presence of an ionizable amine and a polar ester group dictates its solubility behavior. The conversion of the parent amine to a hydrochloride salt is a common pharmaceutical strategy to enhance aqueous solubility and improve handling properties.[6][7][8][9] Understanding the equilibrium between the charged (salt) and neutral (free base) forms is therefore critical.

Caption: Ionization states of the compound as a function of pH.

The Causality of Solubility: Governing Factors

The solubility of a compound is not a single value but a complex property dependent on the interplay between the solute, the solvent, and environmental conditions.[10][11] For Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, the following factors are paramount.

• pH of the Medium : This is the most critical factor. As a hydrochloride salt of a secondary amine, the compound's solubility is highly pH-dependent. In acidic to neutral aqueous media (pH < ~pKa of the pyrrolidine amine), the nitrogen atom remains protonated (R₂NH₂⁺), rendering the molecule ionic and readily solvated by polar solvents like water. As the pH increases above the pKa, the amine is deprotonated to its free base form (R₂NH), which is significantly less polar and thus less soluble in water.[12]

• Solvent Properties :

  • Polar Protic Solvents (e.g., Water, Ethanol) : High solubility is expected due to the ionic nature of the hydrochloride salt and the ability of the solvent to form hydrogen bonds.

  • Polar Aprotic Solvents (e.g., DMSO, DMF) : Good solubility is also anticipated, as these solvents can effectively solvate the cation. Data from structurally similar pyrrolidine hydrochlorides shows high solubility in DMSO and DMF.[5]

  • Non-Polar Solvents (e.g., Hexanes, Toluene) : Very low solubility is expected, as these solvents cannot effectively solvate the charged species.

• Temperature : For most solids, solubility increases with temperature as the dissolution process is often endothermic. This relationship should be determined experimentally if the compound is to be used in processes involving temperature changes.

• Common Ion Effect : In solutions already containing a high concentration of chloride ions (e.g., concentrated HCl or certain buffers), the solubility of the hydrochloride salt may be slightly suppressed due to Le Châtelier's principle.[13] However, this effect is often minor compared to the influence of pH.

A Validated Protocol for Equilibrium Solubility Determination

To ensure data is reliable and reproducible, a standardized methodology is essential. The Saturation Shake-Flask Method is the universally recognized gold standard for determining equilibrium solubility and is recommended by regulatory bodies like the USP and OECD.[14][15][16][17]

The following workflow provides a robust system for characterization.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Step-by-Step Experimental Methodology

Objective: To determine the equilibrium solubility of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride in selected aqueous and organic solvents.

Materials:

• Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (purity >97%)

• Glass vials (e.g., 4 mL) with screw caps

• Orbital shaker with temperature control

• Calibrated analytical balance

• Calibrated pH meter

• Centrifuge

• Volumetric flasks and pipettes

• HPLC-UV or LC-MS system

• Solvents:

  • pH 1.2 Buffer (e.g., 0.1 N HCl)

  • pH 4.5 Buffer (e.g., Acetate buffer)

  • pH 6.8 Buffer (e.g., Phosphate buffer)

  • Deionized Water

  • Ethanol (200 proof)

  • Dimethyl Sulfoxide (DMSO)

Procedure:

• Preparation: Add an excess amount of the compound (e.g., ~5-10 mg) to a series of vials. The key is to ensure that even at the highest anticipated solubility, undissolved solid will remain.

• Solvent Addition: Accurately add a known volume of each test solvent (e.g., 1 mL) to the respective vials.

• Equilibration: Seal the vials tightly and place them on an orbital shaker set to a consistent speed (~200 RPM) and temperature (e.g., 25°C). The agitation should be vigorous enough to keep the solid suspended but not so vigorous as to cause splashing.[15]

• Sampling for Equilibrium Confirmation:

  • After 24 hours, stop agitation and allow vials to stand for 30 minutes.

  • Centrifuge the vials to pellet the undissolved solid.

  • Carefully remove an aliquot of the clear supernatant for analysis.

  • Return the vials to the shaker and continue agitation. Repeat the sampling process at 48 hours.

  • Equilibrium is confirmed when the concentration measured at 48 hours is statistically identical to the concentration at 24 hours.[17]

• Sample Preparation for Analysis:

  • Dilute the collected supernatant with a suitable solvent (typically the mobile phase of the analytical method) to a concentration that falls within the linear range of the calibration curve. A large dilution factor (e.g., 100-fold or 1000-fold) is often necessary for highly soluble compounds.

• Analytical Quantification:

  • Prepare a standard curve of the compound in the same diluent.

  • Analyze the diluted samples and standards using a validated, stability-indicating HPLC-UV or LC-MS method.

  • Calculate the concentration in the original supernatant by applying the dilution factor.

Predictive Data and Interpretation

While specific experimental data for this compound is not publicly available, we can predict its solubility profile based on its structure and data from analogous compounds.[5] This table serves as a guide for what researchers might expect to find.

Solvent System	Predicted Solubility Class	Predicted Range (mg/mL)	Rationale
0.1 N HCl (pH ~1.2)	Very Soluble	>100	The compound is fully protonated and exists as a highly polar salt.
Phosphate Buffer (pH 7.2)	Soluble to Freely Soluble	10 - 100	The compound is still predominantly in its protonated, soluble form. Similar pyrrolidine HCl salts show solubility of 10 mg/mL in PBS.[5]
Ethanol	Freely Soluble	>30	Ethanol is a polar protic solvent capable of solvating the salt. A similar compound showed 20 mg/mL solubility.[5]
DMSO	Freely Soluble	>30	DMSO is a strong polar aprotic solvent. A similar compound showed 10 mg/mL solubility.[5]
Water (unbuffered)	Soluble	10 - 50	The salt will establish its own pH, likely acidic, favoring the soluble protonated form.

Trustworthiness: The Self-Validating Nature of the Protocol

The integrity of the experimental results is paramount. The described shake-flask protocol incorporates several self-validating checks to ensure trustworthiness:

• Confirmation of Equilibrium: The practice of sampling at multiple, successive time points (e.g., 24h and 48h) is the most critical validation step. If the measured concentrations are consistent across these points, it provides strong evidence that the system has reached thermodynamic equilibrium.[15][17] If the concentration continues to rise, it indicates that more time is needed.

• Analytical Method Validation: The use of a specific, validated analytical method (like HPLC) with a proper calibration curve ensures that the concentration measurement is accurate and not subject to interference from potential impurities or degradants.

By adhering to these principles, the resulting solubility data is not merely a measurement but a verified thermodynamic property of the compound under the specified conditions.

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• 3-methyl-α-Pyrrolidinopropiophenone (hydrochloride). Cayman Chemical.
• Methyl (R)-pyrrolidine-3-acetate hydrochloride.
• Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, 95% Purity. CP Lab Chemicals.
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• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations.
• DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
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The Strategic Application of Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride as a Chiral Building Block in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Ascendancy of Chiral Scaffolds in Medicinal Chemistry

In the landscape of contemporary drug discovery, the demand for molecules with high specificity and efficacy has placed a premium on stereochemically defined structures. Chiral building blocks are fundamental to this endeavor, enabling the synthesis of enantiomerically pure drug candidates, which often exhibit improved therapeutic indices and reduced off-target effects. Among these, the pyrrolidine ring system stands out as a "privileged scaffold," a structural motif frequently found in a vast array of biologically active compounds and approved pharmaceuticals.[1][2] Its non-planar, flexible nature allows for the precise spatial orientation of substituents, facilitating optimal interactions with biological targets.[3] This guide focuses on a particularly valuable derivative: Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, a bifunctional chiral building block poised for significant applications in complex molecule synthesis, most notably in the burgeoning field of targeted protein degradation.

Physicochemical Properties and Structural Attributes

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a chiral secondary amine derivative. The hydrochloride salt form enhances its stability and solubility in aqueous media, rendering it amenable to a variety of reaction conditions.[]

Property	Value	Source
Molecular Formula	C₈H₁₆ClNO₂	[5]
Molecular Weight	193.67 g/mol	[5]
CAS Number	1211593-43-9	[5]
Appearance	White to off-white solid	Inferred from typical amine hydrochlorides
Chirality	Exists as (R) and (S) enantiomers	[3]

The molecule's key structural features are the secondary amine within the pyrrolidine ring and the methyl ester at the terminus of the propanoate side chain. This duality allows for orthogonal chemical modifications, making it an ideal linker or intermediate in multi-step synthetic sequences. The stereocenter at the 3-position of the pyrrolidine ring is a critical feature, influencing the three-dimensional arrangement of the final molecule and, consequently, its biological activity.[3]

Strategies for Enantioselective Synthesis

The synthesis of enantiomerically pure 3-substituted pyrrolidines is a well-explored area of organic chemistry, driven by the prevalence of this motif in pharmaceuticals. Several robust strategies can be employed to access either the (R) or (S) enantiomer of Methyl 3-(pyrrolidin-3-YL)propanoate.

Asymmetric Michael Addition: A Convergent Approach

One of the most powerful methods for constructing chiral 3-substituted pyrrolidines is the asymmetric Michael addition. This approach involves the conjugate addition of a nitrogen-based nucleophile to an α,β-unsaturated ester, followed by cyclization.

Caption: Conceptual workflow for the enantioselective synthesis via asymmetric Michael addition.

Causality of Experimental Choices: The choice of a chiral amine, such as (S)-(-)-α-methylbenzylamine, serves as a chiral auxiliary. It directs the stereochemical outcome of the Michael addition, leading to the formation of a diastereomeric intermediate. The subsequent removal of the chiral auxiliary (often by hydrogenolysis) and intramolecular cyclization yields the enantiomerically enriched pyrrolidine ring. The final esterification and salt formation provide the target compound in a stable and usable form.

[3+2] Cycloaddition Reactions

Another elegant approach involves the [3+2] cycloaddition of azomethine ylides with electron-deficient alkenes. This method allows for the rapid construction of the pyrrolidine ring with control over multiple stereocenters.[6] Chiral catalysts, often based on copper or silver complexes with chiral ligands, are employed to induce enantioselectivity.

Caption: General scheme of a catalytic asymmetric [3+2] cycloaddition for pyrrolidine synthesis.

Causality of Experimental Choices: The chiral ligand complexed to the metal center creates a chiral environment that differentiates the two faces of the reacting partners. This forces the cycloaddition to proceed through a lower energy transition state for one enantiomer, leading to a high enantiomeric excess of the desired product.

Application in Targeted Protein Degradation: A PROTAC Linker

A significant and timely application of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is in the construction of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI) by bringing it into proximity with an E3 ubiquitin ligase.[7][8] A PROTAC consists of a ligand for the POI, a ligand for an E3 ligase, and a linker connecting the two.[9]

The linker is not merely a spacer but plays a critical role in the efficacy of the PROTAC by influencing the geometry and stability of the ternary complex (POI-PROTAC-E3 ligase).[10] The structural features of Methyl 3-(pyrrolidin-3-YL)propanoate make it an excellent candidate for incorporation into PROTAC linkers. The pyrrolidine ring provides a degree of rigidity and a defined three-dimensional structure, which can be advantageous for optimizing ternary complex formation compared to purely flexible alkyl chains.[11]

Caption: Workflow for incorporating the chiral building block into a PROTAC linker.

Causality of Experimental Choices: The secondary amine of the pyrrolidine ring can be readily acylated with a POI ligand that has been functionalized with a carboxylic acid, using standard peptide coupling reagents. Subsequently, the methyl ester of the propanoate side chain can be hydrolyzed to the corresponding carboxylic acid. This newly revealed functional group can then be coupled to an amine-functionalized E3 ligase ligand, completing the synthesis of the PROTAC. The chirality of the pyrrolidine core can influence the spatial trajectory of the linker, which in turn affects the binding affinity and degradation efficiency of the final PROTAC.

Illustrative Synthetic Protocol: Synthesis of N-Boc-(R/S)-Methyl 3-(pyrrolidin-3-YL)propanoate

Reaction Scheme:

• Step 1: Michael Addition: Reaction of N-Boc-3-pyrrolidinone with a phosphonate ylide (Horner-Wadsworth-Emmons reaction) to form an α,β-unsaturated ester.

• Step 2: Asymmetric Hydrogenation: Enantioselective reduction of the double bond using a chiral catalyst.

• Step 3: Deprotection and Salt Formation (Conceptual): Removal of the Boc protecting group with HCl in an appropriate solvent.

Detailed Step-by-Step Methodology (Illustrative for N-Boc Precursor):

• Preparation of N-Boc-pyrrolidin-3-yl-α,β-unsaturated ester:

  • To a solution of triethyl phosphonoacetate (1.2 eq) in anhydrous THF at 0 °C, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

  • Cool the reaction mixture back to 0 °C and add a solution of N-Boc-3-pyrrolidinone (1.0 eq) in THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the α,β-unsaturated ester.

• Asymmetric Hydrogenation:

  • In a high-pressure vessel, dissolve the unsaturated ester (1.0 eq) in degassed methanol.

  • Add a chiral ruthenium or rhodium catalyst, such as [Ru(OAc)₂( (R)-BINAP)] (0.01 eq).

  • Pressurize the vessel with hydrogen gas (e.g., 50 atm) and stir the reaction at a specified temperature (e.g., 50 °C) for 24-48 hours.

  • Carefully vent the hydrogen and concentrate the reaction mixture under reduced pressure.

  • The crude product can be purified by column chromatography to yield the enantiomerically enriched N-Boc-protected product.

• Deprotection and HCl Salt Formation (Conceptual Final Step):

  • Dissolve the purified N-Boc protected pyrrolidine derivative in a suitable solvent such as diethyl ether or methanol.

  • Cool the solution to 0 °C and bubble dry HCl gas through the solution or add a solution of HCl in the chosen solvent (e.g., 4M HCl in dioxane).

  • Stir the mixture at 0 °C for 1 hour and then at room temperature for 2-4 hours, monitoring the reaction by TLC or LC-MS.

  • The hydrochloride salt will often precipitate from the solution. The solid can be collected by filtration, washed with cold solvent, and dried under vacuum.

Self-Validation: Each step of this protocol includes a purification and characterization step (TLC, LC-MS, NMR). The enantiomeric excess of the final product should be determined by chiral HPLC to validate the stereoselectivity of the asymmetric hydrogenation.

Characterization and Data Analysis

Comprehensive characterization is essential to confirm the identity and purity of the synthesized building block.

Expected Spectroscopic Data:

• ¹H NMR: The spectrum would be expected to show characteristic signals for the pyrrolidine ring protons, the ethyl chain protons of the propanoate group, and a singlet for the methyl ester protons. The integration of these signals should correspond to the number of protons in each environment. In the hydrochloride salt, the N-H protons will be broadened and may be shifted downfield.

• ¹³C NMR: The spectrum will show distinct signals for the carbonyl carbon of the ester, the methoxy carbon, and the carbons of the pyrrolidine ring and the propanoate side chain.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would show the molecular ion peak corresponding to the free base.

• Infrared (IR) Spectroscopy: Characteristic absorption bands for the N-H bond (in the hydrochloride salt, this will be a broad absorption), the C=O stretch of the ester, and C-N and C-O bond stretches would be observed.

Conclusion and Future Outlook

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a versatile and valuable chiral building block with significant potential in modern drug discovery. Its bifunctional nature and defined stereochemistry make it particularly well-suited for the synthesis of complex molecules, including its timely application as a linker component in PROTACs. The continued development of efficient and scalable enantioselective synthetic routes to this and related 3-substituted pyrrolidines will undoubtedly accelerate the discovery of novel therapeutics. As the field of targeted protein degradation matures, the rational design of linkers using such chiral building blocks will become increasingly important for fine-tuning the properties and efficacy of next-generation protein degraders.

References

• Preparation method of 1-methyl-3-pyrrolidinol.Google Patents, CN113321605A.

• Synthesis of 2-[2-(3,4,5-trimethoxybenzoyloxy)ethyl]pyrrolidine hydrochloride controlled by GC-MS,1H and13C NMR analyses. ResearchGate. Available at: [Link]

• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series. PubMed Central (PMC). Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

• Recent Advances in the Stereoselective Synthesis of Pyrrolizidin‐3‐ones. ResearchGate. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available at: [Link]

• Current strategies for the design of PROTAC linkers: a critical review. PubMed Central (PMC). Available at: [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. ACS Central Science. Available at: [Link]

• Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds. MDPI. Available at: [Link]

• Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. Available at: [Link]

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• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. Available at: [Link]

• Stereoselective Synthesis of (S)-3-(Methylamino)-3-((R)-pyrrolidin-3-yl)propanenitrile. ACS Publications. Available at: [Link]

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The Pyrrolidine Ring: Reactivity Profile &amp; Synthetic Utility

Executive Summary

The pyrrolidine ring is not merely a structural scaffold; it is a privileged pharmacophore and a catalytic engine. Unlike its six-membered analog (piperidine) or its aromatic parent (pyrrole), pyrrolidine occupies a "Goldilocks" zone of reactivity. Its unique combination of high basicity (

), conformational flexibility (envelope puckering), and C-H bond accessibility makes it ubiquitous in drug discovery (e.g., Lisinopril, Captopril) and the cornerstone of asymmetric organocatalysis.

This guide dissects the reactivity profile of the pyrrolidine ring, moving beyond textbook definitions to provide actionable, field-proven strategies for functionalization and catalysis.

Structural & Electronic Fundamentals

To manipulate pyrrolidine, one must first understand the forces governing its behavior: Basicity and Conformation .

Basicity and Nucleophilicity

Pyrrolidine is significantly more basic than acyclic secondary amines.[1] This enhanced basicity drives its utility in enamine catalysis and nucleophilic substitution.

Table 1: Comparative Basicity & Steric Parameters

Amine	(Conj. Acid)	Electronic Factor	Steric Factor	Reactivity Implication
Pyrrolidine	11.31	hybridized, lone pair available	Ring constraint exposes lone pair (reduced steric hindrance)	Superior nucleophile; forms stable enamines.
Diethylamine	10.98	hybridized	Ethyl groups freely rotate, shielding the N-lone pair	Lower nucleophilicity due to steric sweep.
Piperidine	11.22	hybridized	Chair conformation introduces 1,3-diaxial interactions	Slightly less basic; slower enamine formation.
Pyrrole	-3.80	hybridized	Lone pair delocalized into aromatic sextet	Non-basic; requires electrophilic substitution.

Mechanistic Insight: The "exposed" nature of the nitrogen lone pair in pyrrolidine—due to the pinned-back carbons in the 5-membered ring—reduces the entropic penalty for nucleophilic attack. This is why proline (a pyrrolidine derivative) is a superior organocatalyst compared to pipecolic acid (piperidine derivative).

Conformational Dynamics: The "Envelope"

Unlike the rigid chair of cyclohexane, pyrrolidine undergoes rapid pseudorotation between envelope conformations.

• Energy Barrier: Low (~2-3 kcal/mol).

• Substituent Effects: Substituents at C4 (gamma) dictate the ring pucker.[2][3]

  • Exo-pucker: Substituent points away from the plane.

  • Endo-pucker: Substituent points into the plane.

  • Application: In drug design, placing a fluorine or hydroxyl group at C4 locks the conformation via the gauche effect, rigidly orienting the N-substituents for receptor binding.

The Organocatalytic Powerhouse

The pyrrolidine ring is the engine of modern organocatalysis. Its secondary amine functionality allows it to reversibly activate carbonyls via two distinct pathways: HOMO Activation (Enamine) and LUMO Activation (Iminium) .

The Dual Activation Cycle

The following diagram maps the bifurcation of reactivity based on the substrate type.

Figure 1: Divergent activation modes of pyrrolidine catalysts. Enamine cycles raise HOMO energy for electrophilic attack; Iminium cycles lower LUMO energy for nucleophilic attack.

C-H Functionalization Strategies

For the medicinal chemist, the ability to functionalize the carbon skeleton of the pyrrolidine ring after ring construction is a powerful tool for Structure-Activity Relationship (SAR) studies.

-Lithiation (The Beak Protocol)

The most reliable method for enantioselective

-functionalization involves the lithiation of N-Boc-pyrrolidine.

• Reagent: s-BuLi / (-)-Sparteine.[4][5]

• Mechanism: The Boc group directs lithiation to the

  -position via Complex Induced Proximity Effect (CIPE). (-)-Sparteine creates a chiral lattice, distinguishing between the pro-R and pro-S protons.

• Outcome: Generation of a configurationally stable organolithium species that can be trapped with electrophiles (TMSCl, alkyl halides, stannanes).

Transition Metal -Arylation

Recent advances (e.g., by Merck and others) allow for the direct coupling of N-Boc-pyrrolidines with aryl halides.

• Catalyst: Pd(OAc)

  with bulky phosphine ligands.

• Precursor: Often utilizes the zincate formed from the lithiated species (Negishi-type coupling) to prevent

  -hydride elimination.

Figure 2: Strategic map for C-H functionalization of the pyrrolidine scaffold.

Experimental Protocols

These protocols are designed to be self-validating , meaning they include visual or analytical checkpoints to ensure the reaction is proceeding correctly before committing valuable intermediates.

Protocol A: Enantioselective -Substitution (The "Beak" Method)

Target: Synthesis of (S)-2-substituted-N-Boc-pyrrolidine.

• Preparation (The Dry Check): Flame-dry a 2-neck round bottom flask under Argon. Ensure s-BuLi titer is known (titrate using N-pivaloyl-o-toluidine if >1 month old).

• Complexation: Add N-Boc-pyrrolidine (1.0 equiv) and (-)-sparteine (1.2 equiv) to anhydrous diethyl ether (0.5 M concentration). Cool to -78°C (acetone/dry ice bath).

  • Checkpoint: The solution must remain clear. Cloudiness indicates moisture ingress.

• Lithiation: Dropwise add s-BuLi (1.1 equiv) over 20 minutes.

  • Critical: Maintain internal temperature below -70°C to prevent Boc-attack.

  • Aging: Stir at -78°C for 4-5 hours.

• Trapping: Add the electrophile (e.g., trimethylsilyl chloride, 1.5 equiv) dropwise.

• Workup: Allow to warm to room temperature. Quench with sat. NH

  Cl. Extract with ether.

• Validation:

  H NMR should show disappearance of one -proton signal and appearance of the substituent. Enantiomeric Ratio (ER) can be determined via chiral HPLC or by analyzing the Mosher amide of the deprotected amine.

Protocol B: Proline-Catalyzed Intermolecular Aldol

Target: Cross-aldol reaction of acetone and p-nitrobenzaldehyde.

• Catalyst Loading: Dissolve p-nitrobenzaldehyde (1.0 equiv) in DMSO/Acetone (4:1 v/v). Add L-Proline (20 mol%).

  • Note: DMSO is preferred for solubility; Acetone acts as both solvent and reagent.

• Reaction: Stir at room temperature for 12-24 hours.

  • Self-Validating Check: The heterogeneous proline mixture usually becomes homogeneous as the reaction proceeds and the aldehyde is consumed.

• Quench: Add sat. NH

  Cl and extract with ethyl acetate.

• Purification: Flash chromatography on silica gel.

  • Caution: Aldol adducts can undergo retro-aldol or dehydration on acidic silica. Use neutralized silica (1% Et

    N) if yield is low.

References

• Beak, P., et al. (1996). Asymmetric Deprotonation of N-Boc-pyrrolidines.[4][5][6][7] Journal of the American Chemical Society. Link

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society. Link

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society. Link

• Campos, K. R., et al. (2006).

  -Arylation of N-Boc-pyrrolidine.[6] Journal of the American Chemical Society. Link
• Carreira, E. M., & Kvaerno, L. (2008). Classics in Stereoselective Synthesis. Wiley-VCH.

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Theoretical and Computational Analysis of Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride

An In-Depth Technical Guide:

Abstract

This guide provides a comprehensive technical overview of the theoretical and computational methodologies applied to the characterization of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. As a molecule of interest in medicinal chemistry, particularly as a scaffold for various therapeutic agents, a deep understanding of its conformational, electronic, and physicochemical properties is paramount for rational drug design.[1][2] This document, intended for researchers, computational chemists, and drug development professionals, moves beyond a simple listing of methods. It delves into the causality behind procedural choices, establishes self-validating workflows, and provides actionable protocols for a multi-faceted computational analysis. We will explore the conformational landscape dictated by the flexible pyrrolidine ring, predict key spectroscopic properties for structural validation, and employ Conceptual Density Functional Theory (CDFT) to dissect its chemical reactivity. Furthermore, we will touch upon the simulation of its behavior in a biological context through molecular dynamics and in silico ADMET profiling. The overarching goal is to present an integrated computational strategy that yields a holistic understanding of this important chemical entity.

Introduction to Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride

Chemical Structure and Significance

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a substituted pyrrolidine derivative. The core structure consists of a five-membered saturated nitrogen heterocycle (pyrrolidine) with a methyl propanoate group at the 3-position. The hydrochloride salt form indicates that the pyrrolidine nitrogen is protonated, conferring a positive charge and influencing its solubility and intermolecular interactions. Pyrrolidine scaffolds are ubiquitous in FDA-approved drugs and natural products, valued for their ability to introduce specific three-dimensional geometry into molecular designs.[2]

The Imperative for Theoretical Calculations in Drug Discovery

In modern drug discovery, theoretical calculations are not merely an academic exercise; they are a critical component of the development pipeline. Computational methods allow for the prediction of molecular properties before synthesis, saving significant time and resources. For a molecule like Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, theoretical analysis can:

• Determine its most stable three-dimensional shape, which is crucial for receptor binding.

• Predict spectroscopic signatures (e.g., NMR) to aid in experimental characterization and structural confirmation.

• Identify sites of potential metabolic attack or chemical reaction.

• Estimate pharmacokinetic properties (ADMET - Absorption, Distribution, Metabolism, Excretion, and Toxicity) to flag potential liabilities early in the discovery process.[3][4]

This guide provides the theoretical foundation and practical workflows to perform these essential analyses.

Foundational Computational Methodologies

The accuracy of any theoretical prediction is contingent upon the chosen computational framework. This section explains the rationale behind selecting the appropriate methods for a molecule of this class.

The "Why": Selecting the Right Theoretical Framework

For molecules of this size and complexity, a quantum mechanical (QM) approach is necessary to accurately describe the electronic structure and resulting properties. While Molecular Mechanics (MM) is faster for tasks like initial conformational searching, it lacks the electronic detail for accurate energy calculations and property prediction.

Density Functional Theory (DFT) stands out as the most pragmatic and widely used QM method for such systems. It offers an exceptional balance of computational cost and accuracy, making it the workhorse for the majority of calculations described herein.[5] DFT approximates the complex many-electron wavefunction by using the electron density, a simpler quantity, to calculate the system's energy.

The "How": Choosing Functionals and Basis Sets

The implementation of DFT requires two key choices: the exchange-correlation functional and the basis set .

• Functionals: These are mathematical approximations for the exchange and correlation energies. For organic molecules, hybrid functionals that mix a portion of exact Hartree-Fock exchange with DFT exchange are often the most reliable.

  • B3LYP: A popular, well-benchmarked functional that provides excellent results for geometries and general properties of organic molecules.[6]

  • M06-2X: A meta-hybrid functional that often provides improved accuracy for non-covalent interactions and thermochemistry.

• Basis Sets: A basis set is a set of mathematical functions used to build the molecular orbitals. The size and flexibility of the basis set directly impact the accuracy and computational cost.

  • Pople-style (e.g., 6-31G(d,p), 6-311+G(d,p)): These are computationally efficient and widely used. The (d,p) denotes the addition of polarization functions, which are essential for describing bonding accurately. The + indicates the addition of diffuse functions, which are critical for anions or systems with lone pairs.[7]

  • Correlation-Consistent (e.g., cc-pVDZ, aug-cc-pVTZ): These are designed to systematically converge towards the complete basis set limit, offering a path to higher accuracy, albeit at a greater computational cost.[7]

Table 1: Recommended DFT Functional/Basis Set Combinations

Calculation Type	Recommended Functional	Recommended Basis Set	Rationale
Geometry Optimization	B3LYP or M06-2X	6-31G(d,p)	Provides a robust and cost-effective balance for structural determination.
Final Single-Point Energy	B3LYP or M06-2X	6-311+G(d,p)	A larger basis set for a more accurate final energy of the optimized geometry.
NMR Chemical Shifts	mPW1PW91 or B3LYP	6-311+G(2d,p)	Higher-level basis sets are often recommended for accurate NMR predictions.[8]
Vibrational Frequencies	B3LYP	6-31G(d,p)	Good balance for predicting IR spectra and confirming minima.

Conformational Landscape Analysis

The biological activity of a flexible molecule is governed by its accessible conformations. The pyrrolidine ring is not planar and exists in two primary puckered forms: the "envelope" and "twisted" conformations.[9][10] Combined with the rotatable bonds of the side chain, this results in a complex potential energy surface. Identifying the global minimum energy structure and other low-energy conformers is a critical first step.

Experimental Protocol: Conformational Search and Optimization

This protocol ensures a thorough exploration of the conformational space and provides validated, low-energy structures.

• Initial 3D Structure Generation:

  • Build the protonated form of Methyl 3-(pyrrolidin-3-YL)propanoate using a molecular editor (e.g., GaussView, Avogadro). Ensure correct stereochemistry if applicable.

• Broad Conformational Search (MM):

  • Perform a systematic or random conformational search using a Molecular Mechanics force field (e.g., MMFF94). This step rapidly explores the vast conformational space to identify a diverse set of potential low-energy structures.

• Clustering and Selection:

  • Cluster the resulting MM conformers based on RMSD (Root Mean Square Deviation) and select the lowest-energy unique conformers (e.g., all unique structures within 10-15 kJ/mol of the MM global minimum) for QM optimization.

• Quantum Mechanical Optimization (DFT):

  • Optimize the geometry of each selected conformer using DFT. A cost-effective level like B3LYP/6-31G(d,p) is appropriate.[6] This refines the structures and provides more accurate relative energies.

  • Self-Validation: The inclusion of a solvent model (e.g., Polarizable Continuum Model, PCM) is highly recommended to account for the influence of the solvent (e.g., water) on conformational preference.

• Frequency Analysis (DFT):

  • Perform a frequency calculation at the same level of theory for each optimized structure.

  • Self-Validation: Confirm that each structure is a true minimum on the potential energy surface by ensuring there are no imaginary frequencies. A single imaginary frequency indicates a transition state, not a stable conformer.

• Final Energy Refinement:

  • (Optional but recommended) Perform a final single-point energy calculation on the optimized geometries using a larger basis set (e.g., 6-311+G(d,p)) for more accurate relative energies.

Visualization: Conformational Analysis Workflow

Caption: Workflow for identifying stable molecular conformers.

Prediction of Spectroscopic and Physicochemical Properties

NMR Spectra Prediction for Structural Validation

Predicting NMR spectra is one of the most powerful applications of DFT for structural elucidation. The standard method for this is the Gauge-Including Atomic Orbital (GIAO) approach, which effectively handles the issue of gauge-origin dependence in magnetic property calculations.[8]

• Input Structures: Use the lowest-energy, DFT-optimized conformers obtained from the analysis in Section 3.

• Calculation Setup:

  • Perform a GIAO NMR calculation in a quantum chemistry software package like Gaussian.[11][12]

  • Use a reliable functional and a basis set suitable for NMR, such as mPW1PW91/6-311+G(2d,p).[8]

  • Include a solvent model (PCM) that matches the experimental solvent for the most accurate results.

• Reference Standard: Perform the same calculation on a reference compound, typically Tetramethylsilane (TMS), at the exact same level of theory.

• Calculate Chemical Shifts: The calculated chemical shift (δ) for a nucleus is determined by subtracting its computed absolute shielding (σ) from the absolute shielding of the reference (σ_ref):

  • δ_calc = σ_ref - σ_calc

• Boltzmann Averaging: If multiple conformers are close in energy, calculate the NMR shifts for each and compute a Boltzmann-weighted average to get the final predicted spectrum. This is crucial for flexible molecules.

Table 2: Hypothetical Calculated ¹³C NMR Data

Carbon Atom	Calculated Shielding (σ)	Calculated Shift (δ) vs. TMS
C=O (ester)	25.5 ppm	158.0 ppm
O-CH₃	125.2 ppm	58.3 ppm
Pyrrolidine C2	130.1 ppm	53.4 ppm
Pyrrolidine C5	131.5 ppm	52.0 ppm
...	...	...
Note: Values are illustrative.

pKa Prediction

The pKa value determines the protonation state of the molecule at a given pH, which profoundly affects its solubility, membrane permeability, and receptor interactions. Quantum mechanical methods can provide reliable pKa predictions.[13][14]

The most common QM approach involves calculating the Gibbs free energy change (ΔG) for the deprotonation reaction in solution. This requires high-level calculations for the protonated and deprotonated species, including an accurate solvation model. While a detailed protocol is beyond the scope of this guide, it is a critical calculation for any potential drug candidate. Various software and web servers are available that implement established protocols for this purpose.[15]

Unveiling Chemical Reactivity with Conceptual DFT (CDFT)

Conceptual DFT provides a framework for translating DFT outputs into chemically intuitive concepts like electronegativity and hardness, allowing for the prediction of a molecule's reactivity.[16][17][18]

Key Reactivity Descriptors

• Global Descriptors: These describe the reactivity of the molecule as a whole.

  • HOMO/LUMO Energies: The energies of the Highest Occupied and Lowest Unoccupied Molecular Orbitals. The HOMO-LUMO gap is an indicator of chemical stability. A small gap suggests high reactivity.

  • Hardness (η) and Softness (S): Hardness is a measure of resistance to change in electron distribution. Softness is the reciprocal of hardness. Hard molecules have a large HOMO-LUMO gap.

  • Electrophilicity Index (ω): Measures the propensity of a species to accept electrons.

• Local Descriptors: These identify the most reactive sites within the molecule.

  • Molecular Electrostatic Potential (MEP): A 3D map of the electrostatic potential on the electron density surface. It visually identifies electron-rich (nucleophilic, typically colored red) and electron-poor (electrophilic, typically colored blue) regions.

  • Fukui Functions (f(r)): These functions indicate how the electron density changes when an electron is added or removed, highlighting the most likely sites for nucleophilic (f+) and electrophilic (f-) attack.[19]

Caption: Relationship between core energies and key CDFT descriptors.

Simulating the Biological Context

The Molecule in Solution: Introduction to Molecular Dynamics (MD)

While QM calculations are highly accurate, they are computationally expensive and typically limited to single molecules or small clusters. Molecular Dynamics (MD) simulations use classical mechanics (force fields) to simulate the movement of a molecule and its environment (e.g., water, ions) over time.[20] For Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, an MD simulation can:

• Reveal how water molecules arrange around the charged and polar parts of the molecule.

• Explore conformational transitions that may occur over longer timescales (nanoseconds to microseconds).[21]

• Provide insight into its aggregation propensity in solution.[22]

In Silico ADMET Prediction

Early assessment of a compound's ADMET properties is crucial to avoid late-stage failures.[23] These properties are often predicted using Quantitative Structure-Activity Relationship (QSAR) models, which are statistical models trained on large datasets of experimental results.[4][24] Numerous commercial and free software tools can predict properties such as:

• Absorption: Caco-2 permeability, human intestinal absorption (HIA).

• Distribution: Plasma protein binding, blood-brain barrier penetration.

• Metabolism: Susceptibility to metabolism by Cytochrome P450 enzymes.

• Toxicity: hERG inhibition, mutagenicity (Ames test).

Integrated Computational Workflow

A truly insightful analysis combines these different theoretical approaches into a cohesive strategy. The results from one stage inform the next, creating a self-validating and comprehensive characterization of the molecule.

Caption: A holistic workflow for theoretical molecular characterization.

Conclusion

The theoretical analysis of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a multi-step, synergistic process. By beginning with a rigorous conformational analysis, we establish a solid structural foundation upon which all subsequent calculations are built. DFT-based predictions of spectroscopic, physicochemical, and reactivity properties provide a deep, quantitative understanding of the molecule's intrinsic characteristics. Finally, placing the molecule into a broader context with MD simulations and ADMET profiling allows for the evaluation of its potential behavior in a biological environment. This integrated computational approach provides invaluable, predictive insights that can accelerate research and guide the rational design of new therapeutic agents.

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An In-depth Technical Guide to the Safe Handling of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the material safety properties and handling protocols for Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. As a crucial building block in contemporary drug discovery, particularly in the synthesis of protein degraders, a thorough understanding of its safe handling is paramount for ensuring laboratory safety and experimental integrity.[1] This document synthesizes available data from structurally related compounds to establish a robust safety framework in the absence of a comprehensive, publicly available Material Safety Data Sheet (MSDS) for this specific compound.

Chemical Identity and Properties

A clear understanding of the fundamental properties of a compound is the first step in a sound risk assessment.

Property	Value
Chemical Name	Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride
CAS Number	1211593-43-9[1][2]
Molecular Formula	C8H16ClNO2[1][2]
Molecular Weight	193.67 g/mol [1][2]
Purity	Typically ≥95%[1][2]
Storage	Room temperature[1]

Hazard Identification and Risk Assessment

Inferred GHS Classification:

Hazard Class	Hazard Statement	Pictogram
Skin Corrosion/Irritation	H315: Causes skin irritation[3][4]	GHS07
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation[3][4]	GHS07
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation[3][4]	GHS07
Acute Toxicity (Oral)	H302: Harmful if swallowed[3]	GHS07

Causality of Hazards: The pyrrolidine moiety, a common structural feature in many biologically active compounds, can interact with physiological pathways. Skin and eye irritation are common for amine hydrochlorides. Inhalation of fine powders can lead to respiratory tract irritation. Ingestion of research chemicals is always to be considered harmful.

Safe Handling and Storage Protocols

A systematic approach to handling and storage is critical to minimize exposure and maintain the integrity of the compound.

Workflow for Safe Handling:

Figure 1: Safe Handling Workflow

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles compliant with OSHA's 29 CFR 1910.133 or European Standard EN166 are mandatory.[5]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Skin and Body Protection: A lab coat should be worn at all times.

Engineering Controls:

• All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][6]

Emergency and First-Aid Procedures

Rapid and appropriate response to an exposure is critical.

Emergency Response Decision Tree:

Figure 2: Emergency Response Protocol

First-Aid Measures:

• Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. Consult a physician.[7]

• Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[7][8]

• Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[8]

Toxicological and Ecological Information

Toxicological Information:

• No specific toxicological data is available for Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.[6]

• Based on related compounds, it is presumed to be harmful if swallowed and may cause skin, eye, and respiratory irritation.[3][4]

Ecological Information:

• The environmental impact of this compound has not been fully investigated. It is crucial to prevent its release into the environment.

Disposal Considerations

Dispose of this compound and its container in accordance with local, state, and federal regulations. This should be done through a licensed professional waste disposal service.

References

• Autechbio. methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, min 97%. [Link]

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• PubChem. Methyl (R)-pyrrolidine-3-acetate hydrochloride. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Amide Bond Formation with Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

Introduction: The Strategic Importance of the Pyrrolidine Scaffold and Amide Bond Synthesis

The pyrrolidine ring is a privileged scaffold in medicinal chemistry and drug discovery, forming the core of numerous biologically active compounds. Its three-dimensional structure allows for a thorough exploration of pharmacophore space, a critical aspect in the design of novel therapeutics. The synthesis of derivatives based on this scaffold is therefore of high interest. A cornerstone of these synthetic efforts is the formation of the amide bond, a robust and prevalent linkage in pharmaceuticals.

This document provides a detailed guide for the formation of an amide bond using Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride , a versatile secondary amine building block. We will delve into the mechanistic rationale behind the choice of reagents, provide detailed, field-proven protocols, and offer insights into reaction optimization and product purification. This guide is intended for researchers, scientists, and drug development professionals seeking to incorporate this valuable building block into their synthetic workflows.

Understanding the Substrate: Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

Before commencing any synthesis, a thorough understanding of the starting material is paramount.

Property	Value
Molecular Formula	C₈H₁₆ClNO₂
Molecular Weight	193.67 g/mol
CAS Number	1211593-43-9
Structure
Key Features	- Secondary amine within a pyrrolidine ring.- Ester functionality.- Supplied as a hydrochloride salt.

The most critical feature for our application is that the amine is protonated as a hydrochloride salt. This has direct implications for the reaction setup, as the free amine must be generated in situ for it to act as a nucleophile. This is typically achieved by the addition of a non-nucleophilic base.

Choosing the Right Coupling Strategy: A Comparative Overview

The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically favorable but kinetically slow process.[1] Therefore, activation of the carboxylic acid is necessary. Several classes of coupling reagents have been developed for this purpose. The choice of reagent is critical and depends on factors such as the steric and electronic properties of the substrates, the potential for racemization, and the desired reaction conditions.

Coupling Reagent Class	Examples	Mechanism of Action	Advantages	Disadvantages
Carbodiimides	EDC, DCC, DIC	Forms a highly reactive O-acylisourea intermediate.[2]	Readily available, cost-effective.	Can lead to racemization, byproduct removal can be challenging (especially for DCC).
Uronium/Aminium Salts	HATU, HBTU	Forms a highly reactive activated ester.[1]	High coupling efficiency, low racemization, fast reaction times.	More expensive, can be moisture-sensitive.
Phosphonium Salts	PyBOP, PyAOP	Similar to uronium salts, forms an activated ester.	Effective for hindered couplings.	Byproducts can complicate purification.

For the coupling of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride , both carbodiimide and uronium salt-based methods are excellent choices. In the following sections, we will provide detailed protocols for two of the most common and effective reagent systems: EDC/HOBt and HATU .

Experimental Protocols

Protocol 1: EDC/HOBt Mediated Amide Coupling

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with Hydroxybenzotriazole (HOBt). HOBt acts as an additive to suppress racemization and improve reaction efficiency by forming an active ester intermediate.

Reaction Scheme:

Materials:

• Carboxylic acid of interest

• Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• Preparation of the Reaction Mixture:

  • To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 equivalent).

  • Add Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (1.1 equivalents).

  • Dissolve the solids in anhydrous DMF or DCM (to a concentration of approximately 0.1-0.5 M).

  • Add HOBt (1.2 equivalents).

• Base Addition and Amine Liberation:

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Slowly add DIPEA (2.5 equivalents) dropwise to the stirred solution. The base is crucial to neutralize the hydrochloride salt of the amine and to facilitate the coupling reaction.

• Carboxylic Acid Activation and Coupling:

  • Add EDC (1.2 equivalents) portion-wise to the reaction mixture, maintaining the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction mixture for 12-24 hours.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Purification:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous citric acid solution, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.[3]

Causality Behind Experimental Choices:

• Excess Amine and Coupling Reagents: A slight excess of the amine and coupling reagents is used to ensure complete consumption of the limiting carboxylic acid.

• DIPEA as the Base: DIPEA is a bulky, non-nucleophilic base, which prevents it from competing with the primary amine in reacting with the activated carboxylic acid. A sufficient excess is required to both neutralize the hydrochloride salt and facilitate the coupling.

• Solvent Choice: DMF and DCM are excellent solvents for amide coupling reactions as they are polar aprotic solvents that can dissolve a wide range of substrates and reagents.

• Temperature Control: The initial cooling to 0 °C helps to control the exothermic reaction upon addition of the coupling reagent and base, minimizing potential side reactions.

Workflow Diagram for EDC/HOBt Coupling:

Caption: Workflow for EDC/HOBt mediated amide coupling.

Protocol 2: HATU Mediated Amide Coupling

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient uronium-based coupling reagent that often provides faster reaction times and higher yields, especially for challenging substrates.

Reaction Scheme:

Materials:

• Carboxylic acid of interest

• Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• Preparation of the Reaction Mixture:

  • In a clean, dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equivalent) in anhydrous DMF.

  • Add HATU (1.1 equivalents) to the solution.

  • Stir the mixture for a few minutes to allow for pre-activation.

• Base and Amine Addition:

  • Cool the mixture to 0 °C.

  • Add DIPEA (3.0 equivalents) dropwise.

  • In a separate flask, dissolve Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (1.2 equivalents) in a small amount of anhydrous DMF and add it to the reaction mixture.

• Coupling Reaction:

  • Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Reaction Monitoring:

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

Causality Behind Experimental Choices:

• Pre-activation: Pre-mixing the carboxylic acid and HATU can lead to the formation of the active ester before the addition of the amine, which can improve reaction outcomes.

• Stoichiometry of Base: A larger excess of DIPEA is often used with HATU to ensure complete deprotonation of the carboxylic acid and neutralization of the amine hydrochloride, as well as to facilitate the coupling mechanism.

• Reaction Time: HATU-mediated couplings are typically much faster than those with EDC/HOBt.

Mechanism of HATU-Mediated Coupling:

Caption: Simplified mechanism of HATU-mediated amide coupling.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction.	Increase reaction time, try a more powerful coupling reagent (e.g., HATU), or slightly increase the temperature.
Poor activation of carboxylic acid.	Ensure reagents are anhydrous.
Insufficient base.	Ensure enough base is added to neutralize the hydrochloride and facilitate the reaction.
Side Product Formation	Racemization.	Use HOBt or another racemization suppressant. Perform the reaction at a lower temperature.
Reaction of DIPEA with the activated acid.	Use a more hindered base.
Difficult Purification	Byproducts from the coupling reagent.	Choose a reagent with water-soluble byproducts (e.g., EDC). Optimize the work-up procedure.

Conclusion

The formation of amide bonds with Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a readily achievable transformation with the appropriate choice of coupling reagents and reaction conditions. Both the EDC/HOBt and HATU protocols described herein are robust and have a high rate of success. Careful attention to the stoichiometry of the base is critical due to the hydrochloride nature of the starting amine. By understanding the underlying principles and following these detailed protocols, researchers can confidently incorporate this versatile building block into their synthetic strategies for the development of novel chemical entities.

References

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. Retrieved from [Link]

• Aaptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

• Wikipedia. (n.d.). HATU. Retrieved from [Link]

• Lanigan, R. M., Starkov, P., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4512–4523. [Link]

• IJCPS. (n.d.). Synthesis of some Amide derivatives and their Biological activity. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

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• 3. sphinxsai.com [sphinxsai.com]

Application Notes and Protocols for the Incorporation of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride into Small Molecules

Introduction: The Strategic Value of the Pyrrolidine Scaffold

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone in modern medicinal chemistry. Its prevalence in numerous natural products, alkaloids, and FDA-approved drugs underscores its significance as a "privileged scaffold".[1][2][3] The non-planar, sp³-rich nature of the pyrrolidine ring allows for the exploration of three-dimensional chemical space, a critical factor in enhancing binding affinity and specificity to biological targets.[4][5] This three-dimensionality, a departure from the often flat aromatic systems, can lead to improved physicochemical properties, such as increased solubility and metabolic stability, which are crucial for drug development.[5]

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride offers a versatile building block for introducing this valuable scaffold. The secondary amine of the pyrrolidine provides a reactive handle for substitution, while the methyl propanoate tail offers a distinct vector for further functionalization or to act as a key pharmacophoric element. This document provides detailed protocols and scientific rationale for the two primary methods of incorporating this building block into larger molecular frameworks: amide bond formation and reductive amination.

Chemical Properties and Handling of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

Property	Value	Source
CAS Number	1211593-43-9	[6]
Molecular Formula	C₈H₁₆ClNO₂	[7]
Molecular Weight	193.67 g/mol	[7]
Appearance	Light yellow solid	[6]
Storage	Under inert gas (nitrogen or Argon) at 2-8°C	[6]

Note on the Hydrochloride Salt: Methyl 3-(pyrrolidin-3-YL)propanoate is supplied as a hydrochloride salt to improve its stability and handling. The protonated secondary amine is unreactive as a nucleophile. Therefore, for both amide coupling and reductive amination reactions, the amine must be neutralized to its free base form in situ through the addition of a non-nucleophilic base.

Core Application I: Amide Bond Formation

Amide bond formation is one of the most robust and frequently utilized reactions in medicinal chemistry.[8] This strategy involves coupling the secondary amine of the pyrrolidine with a carboxylic acid, typically activated by a coupling reagent.

Scientific Principle and Rationale

The formation of an amide bond from a carboxylic acid and an amine is a condensation reaction that is not spontaneous and requires activation of the carboxylic acid.[8] Coupling reagents, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), are employed to convert the carboxylic acid into a highly reactive acylating species.[9] HATU, an aminium-based coupling reagent, reacts with the carboxylic acid to form a reactive O-acylisourea intermediate, which is then readily attacked by the nucleophilic secondary amine of the free-base pyrrolidine.[10] The addition of a hindered, non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is crucial to neutralize the hydrochloride salt of the starting material and to scavenge the acid generated during the reaction, driving the equilibrium towards product formation.[11]

Caption: Workflow for HATU-mediated amide coupling.

Detailed Protocol: HATU-Mediated Amide Coupling

This protocol describes a general procedure for the coupling of a generic carboxylic acid with Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

Materials:

• Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

• Carboxylic acid of interest

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Appropriate solvents for chromatography (e.g., ethyl acetate/hexanes)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq).

• Dissolve the carboxylic acid in anhydrous DMF or DCM (to a concentration of approximately 0.1-0.5 M).

• Add HATU (1.1 - 1.2 eq) to the solution and stir for 5 minutes at room temperature.

• In a separate flask, dissolve Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (1.0 eq) in a minimal amount of anhydrous DMF or DCM.

• To the solution of the pyrrolidine hydrochloride, add DIPEA (2.5 - 3.0 eq) and stir for 10-15 minutes at room temperature to generate the free base.

• Add the solution of the free-based pyrrolidine to the activated carboxylic acid mixture.

• Stir the reaction mixture at room temperature for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM and wash with saturated aqueous sodium bicarbonate solution (2x), followed by brine (1x).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system to afford the desired amide.

Self-Validation and Troubleshooting:

• Incomplete reaction: If the reaction stalls, gentle heating (40-50 °C) may be beneficial. Ensure all reagents and solvents are anhydrous, as water will hydrolyze the activated ester.

• Side reactions: The primary side product is often the unreacted starting materials. Ensure accurate stoichiometry and sufficient activation time.

• Purification: The desired amide product can often be visualized on a TLC plate with a potassium permanganate stain due to the presence of the pyrrolidine nitrogen.

Core Application II: Reductive Amination

Reductive amination is a powerful and versatile method for forming carbon-nitrogen bonds. This approach couples the secondary amine of the pyrrolidine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ to the corresponding tertiary amine.

Scientific Principle and Rationale

Direct reductive amination involves the reaction of a carbonyl compound with an amine in the presence of a reducing agent.[1] A key challenge is to select a reducing agent that is mild enough not to reduce the starting carbonyl compound but reactive enough to reduce the intermediate iminium ion.[12] Sodium triacetoxyborohydride (STAB) is an ideal reagent for this transformation.[2][4] Its steric bulk and the electron-withdrawing nature of the acetoxy groups make it less reactive towards aldehydes and ketones compared to other borohydrides.[12] The reaction is typically carried out in a non-protic solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF). The presence of a small amount of acetic acid can catalyze the formation of the iminium ion.[1] As with amide coupling, a base is required to neutralize the hydrochloride salt of the starting material.

Caption: Workflow for reductive amination with STAB.

Detailed Protocol: Reductive Amination with Sodium Triacetoxyborohydride

This protocol outlines a general procedure for the reductive amination of a generic aldehyde or ketone with Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

Materials:

• Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

• Aldehyde or ketone of interest

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N)

• Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Appropriate solvents for chromatography

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere, add Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (1.0 eq) and the aldehyde or ketone (1.0 - 1.2 eq).

• Dissolve the solids in anhydrous DCE or THF (to a concentration of approximately 0.1-0.5 M).

• Add DIPEA or Et₃N (1.5 eq) to the mixture and stir for 10-15 minutes at room temperature.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution. The addition may be exothermic.

• Stir the reaction mixture at room temperature for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate or DCM (3x).

• Combine the organic layers, wash with brine (1x), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the solution and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired tertiary amine.

Self-Validation and Troubleshooting:

• Slow reaction: For less reactive ketones, the addition of a catalytic amount of acetic acid (0.1 eq) can accelerate iminium ion formation.

• Reduction of starting carbonyl: If significant reduction of the starting aldehyde or ketone is observed, ensure the STAB is added after the amine and carbonyl have had time to stir together. Also, ensure the reaction is not overly acidic.

• Dialkylation: This is not a concern when using a secondary amine like Methyl 3-(pyrrolidin-3-YL)propanoate.

Protecting Group Strategies

In some synthetic routes, it may be necessary to protect the pyrrolidine nitrogen to prevent its reaction in subsequent steps. The choice of protecting group is critical and depends on the stability of the group to downstream reaction conditions and the ease of its removal.

Protecting Group	Introduction Conditions	Removal Conditions	Key Features
Boc (tert-Butoxycarbonyl)	Di-tert-butyl dicarbonate (Boc₂O), base (e.g., Et₃N, DMAP), in DCM or THF	Strong acid (e.g., TFA in DCM, HCl in dioxane)	Stable to a wide range of non-acidic conditions.[13]
Cbz (Carboxybenzyl)	Benzyl chloroformate (Cbz-Cl), base (e.g., NaHCO₃, Et₃N), in a biphasic system or organic solvent	Catalytic hydrogenation (e.g., H₂, Pd/C)	Orthogonal to acid- and base-labile groups.
Sulfonyl (e.g., Tosyl, Nosyl)	Tosyl chloride or Nosyl chloride, base (e.g., pyridine, Et₃N), in DCM	Strong reducing agents (e.g., Na/NH₃ for Tosyl) or nucleophiles (e.g., thiophenol for Nosyl)	Electron-withdrawing, deactivating the nitrogen.[14]

Conclusion

Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a valuable and versatile building block for the introduction of the pharmacologically significant pyrrolidine scaffold into small molecules. The protocols for amide bond formation and reductive amination detailed herein provide robust and reliable methods for its incorporation. Careful consideration of the reaction conditions, particularly the need for in situ neutralization of the hydrochloride salt, is essential for successful synthesis. By leveraging these methodologies, researchers can efficiently generate novel chemical entities with enhanced three-dimensional character for drug discovery and development.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Topics in Current Chemistry, 379(4), 34. [Link]

• Myers, A. G. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. In Chemistry 115. Harvard University. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Current Organic Chemistry, 6(13), 1193-1209. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. [Link]

• DiVA portal. (2017). Synthesis of substituted pyrrolidines. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

• The Royal Society of Chemistry. (2016). Synthesis of secondary and tertiary amides without coupling agents from amines and potassium acyltrifluoroborates (KATs). Organic & Biomolecular Chemistry, 14(4), 1364-1373. [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• ResearchGate. (2014). Pyrrole Protection. [Link]

• MDPI. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 24(13), 11158. [Link]

• PMC. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 61(46), 152528. [Link]

• PMC. (2016). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates. The Journal of Organic Chemistry, 81(17), 7436–7445. [Link]

• ElectronicsAndBooks. (2008). Synthesis and Reactions of 3-Pyrrolidinones. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chemo- and Diastereoselective Synthesis of Pyrrolidines from Aroylformates and δ-Tosylamino Enones via P(NMe2)3-Mediated Reductive Amination/Base-Catalyzed Michael Addition Cascade [organic-chemistry.org]
• 9. peptide.com [peptide.com]
• 10. Amide Synthesis [fishersci.co.uk]
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• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Strategic Use of Protecting Groups in the Synthesis of 3-Substituted Pyrrolidines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 3-substituted pyrrolidine scaffold is a privileged motif in medicinal chemistry, integral to the structure of numerous pharmaceuticals and biologically active compounds.[1] The synthesis of these complex molecules often necessitates a sophisticated approach to the management of reactive functional groups. This technical guide provides an in-depth exploration of protecting group strategies tailored for 3-substituted pyrrolidines. We will delve into the rationale behind the selection of common amine protecting groups—Boc, Cbz, and Fmoc—and provide detailed, field-proven protocols for their application and removal. Furthermore, this guide will address orthogonal protection strategies for common C3 substituents, including hydroxyl, amino, and carboxylic acid functionalities, empowering researchers to navigate complex synthetic pathways with precision and efficiency.

The Strategic Imperative for Protecting Groups in 3-Substituted Pyrrolidine Synthesis

The pyrrolidine ring, particularly when substituted at the 3-position, offers a three-dimensional diversity that is highly sought after in drug design. The inherent functionality of the pyrrolidine nitrogen as a secondary amine, coupled with a variety of possible substituents at C3, presents a synthetic challenge. The nucleophilic and basic nature of the pyrrolidine nitrogen can interfere with desired transformations at the C3-substituent or other parts of the molecule. Protecting the nitrogen atom is therefore a critical step in most synthetic routes, preventing unwanted side reactions and enabling selective modifications.[2]

The choice of a protecting group is dictated by its stability to the reaction conditions required for subsequent synthetic steps and the ease of its removal under conditions that will not compromise the integrity of the final molecule. This concept of "orthogonal protection" is paramount when dealing with polyfunctional molecules like many 3-substituted pyrrolidines, where different protecting groups can be selectively removed in the presence of others.[3]

Navigating the Landscape of Amine Protecting Groups

The most ubiquitously employed protecting groups for the pyrrolidine nitrogen are the carbamates: tert-butyloxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethyloxycarbonyl (Fmoc). Each possesses a unique set of properties regarding its installation and, more importantly, its cleavage, which forms the basis of a robust protecting group strategy.

The Robust Workhorse: tert-Butyloxycarbonyl (Boc) Group

The Boc group is a cornerstone of modern organic synthesis due to its stability under a wide range of non-acidic conditions and its straightforward removal with acids.[4] This makes it an excellent choice for syntheses involving basic, reductive, or organometallic reagents.

Causality Behind Experimental Choices: The Boc group is introduced using di-tert-butyl dicarbonate (Boc)₂O. The reaction is typically performed in the presence of a mild base, such as sodium bicarbonate or triethylamine, to neutralize the acid generated during the reaction. The choice of solvent is flexible, with dichloromethane (DCM), tetrahydrofuran (THF), and dioxane/water mixtures being common.[1][5] Deprotection is achieved by acidolysis, which proceeds via the formation of a stable tert-butyl cation and carbamic acid, the latter of which readily decarboxylates to release the free amine.[4][5] Strong acids like trifluoroacetic acid (TFA) in DCM or hydrogen chloride (HCl) in an organic solvent are most commonly used.[3][4]

Experimental Protocol: N-Boc Protection of (R)-Pyrrolidine-3-carboxylic Acid [1]

• Dissolve (R)-pyrrolidine-3-carboxylic acid in a mixture of dioxane and 1N sodium hydroxide.

• Add a solution of di-tert-butyl dicarbonate in dioxane at room temperature.

• Stir the mixture for 1.5 hours.

• Dilute the reaction mixture with ether and wash the organic phase with 1N NaOH.

• Acidify the aqueous phase with 3N HCl and extract with ether.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-(R)-pyrrolidine-3-carboxylic acid.

Experimental Protocol: Boc Deprotection using Trifluoroacetic Acid (TFA) [4]

• Dissolve the N-Boc protected 3-substituted pyrrolidine in dichloromethane (DCM).

• Add a solution of 50% TFA in DCM and stir for 2 minutes.

• Drain the solution and add a fresh solution of 50% TFA in DCM.

• Stir for an additional 20-30 minutes.

• Wash the resin with DCM and isopropanol.

• Neutralize with a solution of 10% diisopropylethylamine (DIEA) in DCM.

• Wash with DCM to yield the deprotected pyrrolidine.

Table 1: Stability and Deprotection of Common Pyrrolidine Nitrogen Protecting Groups

Protecting Group	Stable To	Labile To	Common Deprotection Reagents
Boc	Bases, Hydrogenolysis, Nucleophiles	Strong Acids	TFA, HCl
Cbz	Mild Acids, Bases	Hydrogenolysis, Strong Acids	H₂, Pd/C; HBr/AcOH
Fmoc	Mild Acids, Hydrogenolysis	Bases	Piperidine, DBU

The Classic Choice: Benzyloxycarbonyl (Cbz) Group

The Cbz group, introduced by Bergmann and Zervas, was one of the first widely used amine protecting groups and remains a staple in organic synthesis.[6] Its key advantage is its stability to both acidic and basic conditions, while being readily cleaved by catalytic hydrogenolysis.[3][6]

Causality Behind Experimental Choices: The Cbz group is typically installed using benzyl chloroformate (Cbz-Cl) under Schotten-Baumann conditions (aqueous base) or with an organic base in an anhydrous solvent.[6][7] The deprotection via hydrogenolysis is a mild and efficient method that proceeds by cleavage of the benzylic C-O bond, releasing toluene and the unstable carbamic acid, which then decarboxylates.[6] Palladium on carbon (Pd/C) is the most common catalyst.[7] Strong acids, such as HBr in acetic acid, can also be used for Cbz removal, although this method is less mild.[8]

Experimental Protocol: N-Cbz Protection of an Amino Acid (Schotten-Baumann Conditions) [7]

• Dissolve the amino acid in a 1 M aqueous solution of sodium carbonate with cooling in an ice bath.

• Add benzyl chloroformate dropwise while vigorously stirring, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with diethyl ether.

• Cool the aqueous layer and acidify to pH 2 with 1 M HCl.

• Extract the product with ethyl acetate or dichloromethane.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the Cbz-protected amino acid.

Experimental Protocol: Cbz Deprotection by Catalytic Hydrogenolysis [7]

• Dissolve the Cbz-protected compound in a suitable solvent such as methanol or ethanol.

• Carefully add 10% palladium on carbon (Pd/C) catalyst (5-10 mol%).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr apparatus) and stir at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

The Base-Labile Option: 9-Fluorenylmethyloxycarbonyl (Fmoc) Group

The Fmoc group is renowned for its base lability, making it orthogonal to the acid-labile Boc group and the hydrogenolysis-labile Cbz group.[9] This orthogonality is the cornerstone of modern solid-phase peptide synthesis (SPPS) and is equally valuable in solution-phase synthesis of complex molecules.[10][11]

Causality Behind Experimental Choices: Fmoc protection is achieved using Fmoc-chloride or Fmoc-succinimidyl carbonate (Fmoc-OSu) in the presence of a base like sodium bicarbonate or pyridine.[12] The deprotection mechanism is a base-catalyzed β-elimination (E1cB). A mild base, typically a secondary amine like piperidine, abstracts the acidic proton on the fluorenyl ring, leading to the elimination of dibenzofulvene and the formation of a carbamate anion, which then decarboxylates to give the free amine.[12]

Experimental Protocol: N-Fmoc Protection of Amines [13]

• To Fmoc chloride (1.2 mmol), add the amine (1 mmol) and water (1.5 mL).

• Stir the reaction mixture at 60 °C.

• Monitor the reaction by thin-layer chromatography.

• Upon completion, filter the product, wash with water, and recrystallize from hot ethanol.

Experimental Protocol: Fmoc Deprotection using Piperidine [10]

• Treat the Fmoc-protected substrate with a 20% solution of piperidine in N,N-dimethylformamide (DMF).

• Stir the reaction mixture for 20 minutes at room temperature.

• Wash the resin or reaction mixture thoroughly with DMF and DCM to remove the dibenzofulvene-piperidine adduct and excess piperidine.

Orthogonal Protection of C3 Substituents

The true synthetic power of protecting group strategies is realized when dealing with multiple functional groups. For 3-substituted pyrrolidines, the substituent at the C3 position often requires protection. The choice of protecting group for the C3 functionality must be orthogonal to the one used for the pyrrolidine nitrogen.

Protection of 3-Hydroxy-Pyrrolidines

A hydroxyl group at the C3 position can be protected as an ether (e.g., benzyl, tert-butyl) or a silyl ether (e.g., TBDMS, TIPS).[14][15]

• Benzyl (Bn) ethers: Stable to a wide range of conditions but can be removed by hydrogenolysis, making them orthogonal to Boc and Fmoc groups.

• Silyl ethers: Stable to many non-acidic and non-fluoride containing reagents. They are readily cleaved by fluoride ions (e.g., TBAF) or under acidic conditions, offering orthogonality with Cbz and Fmoc groups.[15]

Protection of 3-Amino-Pyrrolidines

For a 3-amino-pyrrolidine, a common strategy is to use two different carbamate protecting groups that can be removed under distinct conditions.[3] For example, the pyrrolidine nitrogen can be protected with a Boc group, while the 3-amino group is protected with a Cbz group. The Cbz group can be selectively removed by hydrogenolysis, leaving the Boc group intact. Subsequent deprotection of the Boc group with acid yields the di-amine.

Protection of Pyrrolidine-3-carboxylic Acids

The carboxylic acid functionality at C3 can be protected as an ester.

• Methyl or Ethyl esters: Stable to a wide range of conditions but are typically removed by saponification (base-mediated hydrolysis).

• tert-Butyl esters: Cleaved under acidic conditions, similar to the Boc group. Therefore, a tert-butyl ester would be removed concurrently with a Boc group.

• Benzyl esters: Removed by hydrogenolysis, making them compatible with Boc and Fmoc protection of the nitrogen.

Visualizing Protecting Group Strategies

The following diagrams, rendered in DOT language, illustrate the decision-making process and workflows for protecting group strategies in the synthesis of 3-substituted pyrrolidines.

Caption: General workflow for synthesis involving a 3-substituted pyrrolidine.

Caption: Orthogonal protection of a 3-amino-pyrrolidine.

Conclusion

The successful synthesis of complex 3-substituted pyrrolidines is critically dependent on the judicious selection and implementation of protecting group strategies. By understanding the unique characteristics of common protecting groups such as Boc, Cbz, and Fmoc, and by applying the principles of orthogonal protection, researchers can navigate intricate synthetic pathways with confidence. The protocols and strategies outlined in this guide provide a robust framework for the efficient and selective synthesis of this important class of molecules, ultimately accelerating the discovery and development of new therapeutics.

References

• Chiral Pool Synthesis from (R)-Pyrrolidine-3-Carboxylic Acid: A Technical Guide for Drug Discovery - Benchchem.
• Experimental protocol for Boc deprotection of (S)-3-Acetyl-1-Boc-pyrrolidine - Benchchem.
• Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google P
• Application Notes and Protocols for Peptide Synthesis with (R)-pyrrolidine-3-carboxylic Acid - Benchchem.
• Process for the preparation of 3-amino-pyrrolidine derivatives - Google P
• WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google P
• Technical Support Center: Pyrrolidine-3,4-diamine Protecting Group Str
• The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group - Benchchem.
• Cbz-Protected Amino Groups - Organic Chemistry Portal.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis.
• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry.
• BOC Protection and Deprotection - J&K Scientific LLC.
• Amine Protection / Deprotection - Fisher Scientific.
• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism – - Total Synthesis.
• An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media - The Royal Society of Chemistry.
• Amino protecting group—benzyloxycarbonyl (Cbz) - Suzhou Highfine Biotech.
• Amino Acid-Protecting Groups | Chemical Reviews - ACS Public
• Fmoc Solid Phase Peptide Synthesis - ChemPep.

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• 2. jocpr.com [jocpr.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 9. pubs.acs.org [pubs.acs.org]
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• 11. chempep.com [chempep.com]
• 12. total-synthesis.com [total-synthesis.com]
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• 14. WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google Patents [patents.google.com]
• 15. WO2007024113A1 - Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity - Google Patents [patents.google.com]

Advanced Protocols for the Palladium-Catalyzed Synthesis of 3-Aryl Pyrrolidines

Topic: "palladium-catalyzed synthesis of 3-aryl pyrrolidines" Content Type: Application Notes and Protocols

Executive Summary

The 3-aryl pyrrolidine motif is a privileged pharmacophore found in numerous bioactive alkaloids and pharmaceutical agents (e.g., serotonin/dopamine receptor modulators).[1][2] While traditional synthesis often relies on linear cyclization or stoichiometric organometallics, modern palladium-catalyzed methodologies offer direct, modular access to these scaffolds.

This guide details two primary, field-proven strategies:

• Reductive Mizoroki-Heck Hydroarylation: A convergent approach converting readily available 3-pyrrolines into 3-aryl pyrrolidines.

• Directed C(sp³)–H Arylation: A late-stage functionalization strategy utilizing directing groups on proline derivatives to install aryl groups at the unactivated C3 position.[3]

Strategic Selection Guide

Choose the protocol that aligns with your starting material and stereochemical requirements.

Figure 1: Decision matrix for selecting the optimal synthetic pathway.

Method A: Reductive Mizoroki-Heck Hydroarylation

Best for: Rapid construction of the 3-aryl core from simple alkene precursors. Mechanism: This transformation interrupts the classical Heck cycle. Instead of

-hydride elimination (which restores the alkene), the alkyl-palladium intermediate is intercepted by a hydride source (formate or silane), resulting in a net formal addition of Ar-H across the double bond.

Mechanistic Pathway

The cycle balances the rate of migratory insertion against the rate of hydride capture. Ligand selection is critical to prevent

-hydride elimination that would lead to diene byproducts.

Figure 2: Catalytic cycle for the Reductive Heck Hydroarylation.

Detailed Protocol (Sweeney/Lancaster Method)

This protocol utilizes a formate salt as the hydride source, which is robust, inexpensive, and avoids the handling of silanes or high-pressure hydrogen gas.

Reagents & Materials:

• Substrate:

  -Boc-3-pyrroline (or -alkyl/benzyl variants).

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (Sigma-Aldrich #520764).

• Ligand: Tri(o-tolyl)phosphine [P(o-tol)₃] (Sigma-Aldrich #161092).

• Base/Reductant: Potassium Formate (HCOOK) or DIPEA/Formic Acid mix.

• Solvent: DMF (Anhydrous).

• Electrophile: Aryl Bromide (Ar-Br).

Step-by-Step Procedure:

• Setup: Flame-dry a 25 mL Schlenk tube or microwave vial equipped with a magnetic stir bar. Cool under Argon flow.

• Charging: Add Pd(OAc)₂ (5 mol%) and P(o-tol)₃ (10 mol%). Note: The bulky ligand is crucial to favor reductive elimination over

  -hydride elimination.

• Substrates: Add the Aryl Bromide (1.0 equiv) and

  -Boc-3-pyrroline (1.2 equiv).

• Reductant: Add Potassium Formate (2.5 equiv) and Tetrabutylammonium chloride (TBAC, 1.0 equiv). TBAC stabilizes the Pd-nanoparticles/clusters and improves turnover.

• Solvent: Add anhydrous DMF (0.2 M concentration relative to Ar-Br).

• Reaction: Seal the vessel. Heat to 80°C for 12–24 hours.

  • Monitoring: Monitor by TLC or LCMS. Look for the disappearance of Ar-Br.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with saturated LiCl solution (3 x 10 mL) to remove DMF. Dry organic layer over Na₂SO₄.

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc gradient).

Optimization Table:

Variable	Standard Condition	Optimization Notes

| Ligand | P(o-tol)₃ | Bulky phosphines suppress

-hydride elimination. DPEphos is a viable alternative for difficult substrates. | | Hydride Source | HCOOK | Sodium formate or Triethylsilane (with KF) can be used. Silanes often require room temp but are more expensive. | | Solvent | DMF | DMSO or MeCN can be used, but DMF typically gives higher conversion for this specific transformation. |

Method B: Directed C(sp³)–H Arylation

Best for: Late-stage diversification of proline scaffolds (e.g., drug analogs). Mechanism: Utilizes a bidentate directing group (DG) at C2 (e.g., 8-aminoquinoline) to direct the Pd catalyst to the C3 position, forming a thermodynamically stable palladacycle.

Mechanistic Pathway

The reaction proceeds via a Pd(II)/Pd(IV) catalytic cycle. The directing group coordinates Pd(II), facilitating C-H activation at the

-position (C3). Oxidation to Pd(IV) by the aryl iodide is followed by reductive elimination.

Detailed Protocol (Bull/Imperial College Method)

This method is highly stereoselective, exclusively yielding the cis-2,3-disubstituted pyrrolidine.

Reagents & Materials:

• Substrate:

  -Boc-Proline-8-aminoquinoline amide.

• Catalyst: Pd(OAc)₂ (10 mol%).[4]

• Base: Ag₂CO₃ (1.0 equiv) or K₂CO₃ (2.0 equiv) for silver-free variants (requires specific carboxylic acid additives).

• Solvent: Toluene or t-Amyl Alcohol.

• Electrophile: Aryl Iodide (Ar-I).

Step-by-Step Procedure:

• Substrate Prep: Synthesize the amide by coupling

  -Boc-Proline with 8-aminoquinoline using HATU/DIPEA.

• Reaction Setup: In a screw-cap vial, combine the Proline-DG substrate (0.2 mmol), Ar-I (1.5 equiv), Pd(OAc)₂ (10 mol%), and Ag₂CO₃ (1.0 equiv).

• Solvent: Add Toluene (1.0 mL, 0.2 M).

• Heating: Seal and heat to 110°C for 18 hours.

  • Note: Vigorous stirring is essential as the reaction is heterogeneous.

• Workup: Filter through a pad of Celite to remove silver salts. Wash with CH₂Cl₂.[5]

• DG Removal (Optional): The aminoquinoline group can be removed via oxidative cleavage (CAN/MeCN/H₂O) or basic hydrolysis (NaOH/EtOH/microwave) to yield the free carboxylic acid or amide.

Troubleshooting & Critical Parameters

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Formation of diene (Method A)	-hydride elimination outcompetes reduction.	Switch to a bulkier ligand (e.g., from PPh₃ to P(o-tol)₃). Increase concentration of hydride source.
Protodehalogenation (Ar-H)	Reductive elimination of Ar-H instead of Ar-C.	Ensure anhydrous conditions. Lower the reaction temperature. Check Pd source quality.
Low Conversion (Method B)	Catalyst poisoning or inefficient C-H activation.	Add pivalic acid (30 mol%) as a proton shuttle. Ensure the directing group is fully installed and pure.
Epimerization	Base-mediated racemization at C2.	Use milder bases (e.g., Cs₂CO₃ instead of K₂CO₃). Avoid prolonged heating beyond completion.

References

• Sweeney, J. B., et al. (2018).[6] "Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation." iScience, 9, 328-336.[6]

  • Key reference for Method A (Reductive Heck).

• Affron, D. P., & Bull, J. A. (2018). "Regio- and Stereoselective Palladium-Catalyzed C(sp³)–H Arylation of Pyrrolidines and Piperidines with C(3) Directing Groups." Organic Letters, 20(13), 3948–3952.[7]

  • Key reference for Method B (C-H Activ

• Campos, K. R., et al. (2006). "Enantioselective, Palladium-Catalyzed α-Arylation of N-Boc-pyrrolidine." Journal of the American Chemical Society, 128(11), 3538–3539.

  • Foundational work on Pd-catalyzed pyrrolidine functionaliz

• Wolfe, J. P., et al. (2007). "Mild conditions for the synthesis of functionalized pyrrolidines via Pd-catalyzed carboamination reactions." Organic Letters, 9(3), 457-460.

  • Alternative carboamination str

• Antermite, D., & Bull, J. A. (2023). "On the Mechanism and Selectivity of Palladium-Catalyzed C(sp³)–H Arylation of Pyrrolidines." ACS Catalysis, 13, 9898–9910.

  • In-depth mechanistic study supporting Method B.

Sources

• 1. researchgate.net [researchgate.net]
• 2. research.lancaster-university.uk [research.lancaster-university.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. 3-Pyrroline synthesis [organic-chemistry.org]
• 6. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

"Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride as a surrogate for constrained amino acids"

Application Note & Protocol Series | Vol. 42: Constrained Scaffolds in Drug Design

Executive Summary

Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride (CAS: 1211593-43-9) is a specialized heterocyclic building block used to introduce conformational constraint into peptide backbones and small molecule linkers. Unlike flexible linear spacers (e.g.,

-aminobutyric acid or GABA analogs), this scaffold locks the nitrogen-to-carbon vector using a pyrrolidine ring. This "entropic pre-organization" significantly improves binding affinity by reducing the energy penalty upon receptor binding.

This guide details the handling, strategic application, and synthetic protocols for utilizing this surrogate in peptidomimetics and PROTAC (Proteolysis Targeting Chimera) linker design .

Chemical Profile & Handling

Compound Identity: Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride Core Structure: A pyrrolidine ring substituted at the C3 position with a methyl propanoate side chain. Role: Constrained

-amino acid surrogate; Linker scaffold.

Property	Specification	Critical Note
Molecular Formula		Includes HCl salt.
Molecular Weight	193.67 g/mol	Use this value for stoichiometry calculations.
Physical State	White to off-white solid	Hygroscopic.
Solubility	Water, Methanol, DMSO	Poor solubility in non-polar ethers/hexanes.
Storage	Desiccated, -20°C	Protect from moisture to prevent ester hydrolysis.

Expert Handling Tip: The "Free Base" Trap

As a hydrochloride salt, the pyrrolidine nitrogen is protonated (

). For nucleophilic attacks (e.g., amide coupling), you must neutralize the salt in situ using a tertiary base (DIEA or NMM). Failure to add at least 1.0 equivalent of base will result in near-zero reaction yield.

Strategic Application: The "Vector" Concept

In rational drug design, the angle at which a side chain exits a scaffold is its "vector."

• Linear Spacers (Flexible): A linear aminopentanoic acid chain has high rotational freedom (

  rotatable bonds). It adopts a "random coil" state in solution.

• Constrained Scaffold (Rigid): The pyrrolidine ring in Methyl 3-(pyrrolidin-3-yl)propanoate restricts the

  dihedral angles.

Why use this molecule?

• Entropy Reduction: It pre-organizes the molecule closer to the bioactive conformation, improving

  .

• Vector Control: The C3-substitution projects the propanoate arm at a distinct angle (~109° relative to the ring plane) compared to Proline (C2-substituted) or Piperidine analogs.

• Metabolic Stability: The cyclic amine is less prone to oxidative deamination than primary linear amines.

Visualization: Conformational Constraint

Figure 1: Comparison of entropic penalties between flexible linear chains and the constrained pyrrolidine scaffold during receptor binding.

Experimental Protocols

Protocol A: N-Functionalization (Amide Coupling)

This protocol describes coupling the secondary amine of the pyrrolidine ring to a carboxylic acid (e.g., an Fmoc-amino acid or a drug scaffold).

Reagents:

• Carboxylic Acid Partner (1.0 equiv)

• Methyl 3-(pyrrolidin-3-yl)propanoate HCl (1.1 equiv)

• HATU (1.1 equiv)

• DIEA (Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DMF or DCM.

Step-by-Step:

• Activation: Dissolve the Carboxylic Acid Partner and HATU in anhydrous DMF (0.1 M concentration).

• Base Addition: Add 1.0 equiv of DIEA to activate the acid. Stir for 2 minutes.

• Scaffold Addition: Add Methyl 3-(pyrrolidin-3-yl)propanoate HCl directly to the solution.

• Neutralization: Immediately add the remaining 2.0 equiv of DIEA. Crucial: This neutralizes the HCl salt and regenerates the nucleophilic amine.

• Reaction: Stir at Room Temperature (RT) for 2–4 hours. Monitor by LC-MS (Look for mass:

  ).

• Workup: Dilute with EtOAc, wash with 5%

  (to remove DMF), 5% , and Brine. Dry over .

Protocol B: Methyl Ester Hydrolysis (Saponification)

To use the propanoate arm for further coupling, the methyl ester must be hydrolyzed to the free acid.

Reagents:

• Substrate (from Protocol A)

• Lithium Hydroxide (LiOH·H2O) (3.0 equiv)

• Solvent: THF/Water (3:1 ratio)

Step-by-Step:

• Dissolution: Dissolve the substrate in THF (0.1 M). Cool to 0°C.[1]

• Hydrolysis: Add LiOH dissolved in water dropwise.

• Reaction: Allow to warm to RT and stir for 3–6 hours. Monitor disappearance of the methyl ester peak (~3.6 ppm) by NMR or by LC-MS.

• Acidification: Carefully acidify to pH 3–4 using 1N HCl. Note: Do not use strong mineral acids if acid-sensitive groups (like Boc) are present.

• Extraction: Extract with EtOAc or DCM (depending on solubility). The product is now a free carboxylic acid ready for the next coupling.

Workflow: PROTAC Linker Synthesis

In PROTAC design, this molecule serves as a "rigidifying linker" connecting an E3 Ligase ligand (e.g., VHL or Cereblon binder) to a Target Protein ligand.

Figure 2: Synthetic workflow for incorporating the scaffold into a PROTAC system.

Troubleshooting & Optimization

• Issue: Low Yield in Coupling.

  • Cause: Incomplete neutralization of the HCl salt.

  • Fix: Ensure pH is >8 during the coupling reaction. Use a wet pH strip to verify.

• Issue: Racemization.

  • Risk: Low risk for this specific molecule as the chiral center is at C3 (not C-alpha to a carbonyl), making it chemically stable compared to Proline derivatives.

• Issue: Solubility.

  • Fix: If the free acid product is too polar for extraction, purify directly using Reverse-Phase HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).

References

• PubChem. Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride - Compound Summary. National Library of Medicine.

• Journal of Medicinal Chemistry. Pyrrolidine-3-carboxylic acids as endothelin antagonists. (Demonstrates the utility of 3-substituted pyrrolidines as scaffolds).

• BenchChem. Application Notes: Pyrrolidine-3-carboxylic Acid in Bioactive Molecules. (Context on constrained amino acid surrogates).

• MDPI Pharmaceuticals. Pyrrolidine in Drug Discovery: A Versatile Scaffold. (Review of pyrrolidine derivatives in medicinal chemistry).

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]

The Pyrrolidine Scaffold: A Versatile Tool in Neuroscience Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The five-membered nitrogen-containing heterocycle, the pyrrolidine ring, has emerged as a privileged scaffold in medicinal chemistry and neuroscience research.[1][2] Its non-planar and flexible conformation allows for the precise three-dimensional positioning of substituents, enabling targeted interactions with a wide array of biological molecules within the central nervous system (CNS).[1][2] This versatility has led to the development of a diverse range of pyrrolidine derivatives with applications spanning from cognitive enhancement to the treatment of debilitating neurological and psychiatric disorders.[3][4]

This technical guide provides an in-depth exploration of the application of pyrrolidine derivatives in neuroscience research. It is designed to serve as a valuable resource for researchers, scientists, and drug development professionals by offering not only a comprehensive overview of their multifaceted roles but also detailed experimental protocols and insights into their mechanisms of action.

Section 1: Pyrrolidine Derivatives as Cognitive Enhancers (Nootropics)

The earliest and perhaps most well-known application of pyrrolidine derivatives in neuroscience is in the realm of cognitive enhancement. The prototypical compound, piracetam, a cyclic derivative of the neurotransmitter GABA, was the first to be labeled a "nootropic."[5][6] While the precise mechanisms of nootropic pyrrolidones are still being fully elucidated, they are known to positively influence brain metabolism, enhance neuronal plasticity, and modulate various neurotransmitter systems.[5][7]

Mechanism of Action: A Multi-pronged Approach

Pyrrolidinone nootropics are believed to enhance cognitive functions like learning and memory through several interconnected pathways.[5][6] They do not typically act as direct receptor agonists or antagonists but rather as modulators of neuronal function.[7] Key proposed mechanisms include:

• Enhanced Cholinergic Neurotransmission: Some pyrrolidine derivatives have been shown to increase the efficiency of cholinergic systems, which are crucial for memory and attention.[7]

• Modulation of Glutamatergic Systems: Piracetam and its analogues can influence the function of AMPA and NMDA receptors, key players in synaptic plasticity and long-term potentiation (LTP), a cellular basis for learning and memory.[6][8]

• Improved Cerebral Blood Flow and Metabolism: These compounds can enhance the brain's supply of oxygen and glucose, crucial for optimal neuronal function.[7]

• Increased Membrane Fluidity: Piracetam has been suggested to increase the permeability of neuronal cell membranes, potentially facilitating neurotransmitter release and receptor function.[7]

Caption: Proposed mechanisms of nootropic pyrrolidine derivatives.

Protocol: In Vivo Assessment of Cognitive Enhancement in a Rodent Model

The Morris Water Maze is a classic behavioral assay to evaluate spatial learning and memory in rodents.

Objective: To assess the effect of a novel pyrrolidine derivative on spatial learning and memory in mice.

Materials:

• Novel pyrrolidine derivative

• Vehicle (e.g., saline, DMSO)

• Male C57BL/6 mice (8-10 weeks old)

• Morris Water Maze apparatus (circular pool, platform, tracking software)

• Scopolamine (to induce amnesia, optional)

Procedure:

• Acclimation: Acclimate mice to the testing room for at least 1 hour before each session.

• Drug Administration: Administer the pyrrolidine derivative or vehicle intraperitoneally (i.p.) 30 minutes before the training session.

• Training (Acquisition Phase):

  • Conduct 4 trials per day for 5 consecutive days.

  • For each trial, gently place the mouse into the pool at one of four starting positions.

  • Allow the mouse to swim and find the hidden platform. If the mouse does not find the platform within 60 seconds, guide it to the platform.

  • Allow the mouse to remain on the platform for 15-20 seconds.

  • Record the escape latency (time to find the platform) and path length using the tracking software.

• Probe Trial (Memory Retention):

  • 24 hours after the last training session, remove the platform from the pool.

  • Place the mouse in the pool at a novel starting position and allow it to swim for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was previously located).

Data Analysis:

• Acquisition Phase: Analyze the escape latency and path length across training days using a two-way repeated measures ANOVA. A significant improvement in the treated group compared to the control group indicates enhanced learning.

• Probe Trial: Compare the time spent in the target quadrant between groups using a one-way ANOVA or t-test. A significantly longer time spent in the target quadrant by the treated group suggests better memory retention.

Section 2: Targeting Neurodegenerative Diseases

The versatility of the pyrrolidine scaffold has made it a valuable tool in the development of multi-target agents for complex neurodegenerative disorders like Alzheimer's and Parkinson's disease.[9][10]

Alzheimer's Disease: A Multi-Target Approach

Alzheimer's disease (AD) is characterized by the accumulation of amyloid-beta (Aβ) plaques and neurofibrillary tangles, cholinergic deficit, and oxidative stress.[11] Pyrrolidine derivatives have been designed to tackle multiple aspects of this pathology.[12]

• Cholinesterase Inhibition: Many pyrrolidine derivatives have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes that break down acetylcholine.[12][13] This helps to alleviate the cholinergic deficit observed in AD patients.

• Reduction of Aβ Aggregation: Some derivatives have demonstrated the ability to reduce the formation of Aβ plaques.[12]

• Neuroprotection and Antioxidant Activity: Pyrrolidine derivatives can protect neurons from Aβ-induced toxicity and reduce oxidative stress, both of which contribute to neuronal cell death in AD.[11][14] For instance, pyrrolidine dithiocarbamate (PDTC) has been shown to rescue hippocampal neurons from Aβ toxicity.[14]

Table 1: Inhibitory Activity of Selected Pyrrolidine Derivatives against Cholinesterases

Compound	Target	IC50 (µM)	Reference
Donepezil (Control)	AChE	-	[13]
Tacrine (Control)	BChE	-	[13]
VA10	AChE & BChE	-	[12]
Coumarin-containing analogue	AChE	-	[9]
Sesamol-containing analogue	AChE	-	[9]

Note: Specific IC50 values were not provided in the source abstracts, but the compounds were identified as promising inhibitors.

Protocol: In Vitro Assessment of Acetylcholinesterase (AChE) Inhibition

Ellman's assay is a widely used method for measuring AChE activity.

Objective: To determine the in vitro inhibitory effect of a pyrrolidine derivative on AChE activity.

Materials:

• Pyrrolidine derivative

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (pH 8.0)

• 96-well microplate reader

Procedure:

• Reagent Preparation: Prepare solutions of AChE, ATCI, and DTNB in phosphate buffer.

• Assay Setup:

  • In a 96-well plate, add 25 µL of the pyrrolidine derivative at various concentrations.

  • Add 50 µL of phosphate buffer.

  • Add 25 µL of AChE solution and incubate for 15 minutes at 25°C.

  • Initiate the reaction by adding 25 µL of ATCI and 125 µL of DTNB.

• Measurement: Measure the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. The rate of color change is proportional to the AChE activity.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the derivative compared to the control (without inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) from the dose-response curve.

Caption: Workflow for in vitro AChE inhibition assay.

Section 3: Modulating Neuropsychiatric Disorders

The influence of pyrrolidine derivatives extends to the complex neurocircuitry underlying psychiatric conditions such as depression and psychosis.[15][16]

Depression: Targeting the Serotonergic System

Many modern antidepressants target the serotonin (5-HT) system. Pyrrolidine derivatives have been developed as multi-target ligands with affinities for both serotonin transporters (SERT) and 5-HT1A receptors.[17][18]

• SERT Inhibition: By blocking the reuptake of serotonin from the synaptic cleft, these compounds increase the availability of this neurotransmitter, a key mechanism of action for selective serotonin reuptake inhibitors (SSRIs).[18]

• 5-HT1A Receptor Agonism/Partial Agonism: Activation of 5-HT1A autoreceptors can help to normalize serotonergic neuron firing rates, potentially accelerating the antidepressant effect.[18] Postsynaptic 5-HT1A receptor agonism may also contribute to anxiolytic effects.[18]

Psychosis and Schizophrenia: Exploring New Avenues

Recent research has explored the potential of novel 3-pyrrolidineindole derivatives as serotonergic psychedelic agents for treating psychosis and mental illnesses.[16][19] These compounds primarily target the serotonin 5-HT2A receptor.[16][20] While the hallucinogenic properties of 5-HT2A agonists are well-known, there is growing evidence that at low, non-hallucinogenic doses, they may reduce symptoms of psychosis.[19][20] Additionally, some pyrrolidine derivatives have been investigated as glycine transporter 1 (GlyT1) inhibitors, which could be a therapeutic strategy for schizophrenia by modulating NMDA receptor function.[3]

Section 4: Neuroprotection and Ischemic Stroke

Pyrrolidine derivatives have also shown promise as neuroprotective agents in the context of ischemic stroke.[21] A key mechanism in this regard is the blockade of neuronal sodium channels.[21] Over-activation of these channels during an ischemic event leads to an influx of sodium, contributing to excitotoxicity and neuronal death. By blocking these channels, certain pyrrolidine derivatives can reduce the extent of brain damage following a stroke.[21]

Conclusion

The pyrrolidine scaffold represents a remarkably versatile and fruitful starting point for the design and discovery of novel therapeutics for a wide range of neurological and psychiatric disorders. The ability to readily modify the core structure allows for the fine-tuning of pharmacological properties, leading to the development of compounds with single or multiple targets. The ongoing exploration of pyrrolidine derivatives in neuroscience research holds significant promise for the future development of more effective treatments for some of the most challenging brain disorders.

References

• Chiral pyrrolidines as multipotent agents in Alzheimer and neurodegenerative diseases. (n.d.). Google Scholar.
• Gouliaev, A. H., & Senning, A. (1994). Pyrrolidone derivatives. PubMed.
• Neuroprotective effects of novel pyrrolidine-2-one derivatives on scopolamine-induced cognitive impairment in mice: Behavioral and biochemical analysis. (2023). PubMed.
• Discovery of multi-target directed 3-OH pyrrolidine derivatives through a semisynthetic approach from alkaloid vasicine for the treatment of Alzheimer's disease. (2023). PubMed.
• Sabnis, R. W. (2024). Novel 3-Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses Such as Depression and Post-Traumatic Stress Disorder. Semantic Scholar.
• Malm, T. M., Iivonen, H., Goldsteins, G., Keksa-Goldsteine, V., Ahtoniemi, T., Kanninen, K., ... & Koistinaho, J. (2007). Pyrrolidine Dithiocarbamate Activates Akt and Improves Spatial Learning in APP/PS1 Mice without Affecting β-Amyloid Burden. PubMed Central.
• Synthesis and biological evaluation of novel pyrrolidine-2,5-dione derivatives as potential antidepressant agents. Part 1. (n.d.). ResearchGate.
• pyrrolidinone derivatives. (n.d.). JoDrugs.
• Chiral pyrrolidines as multipotent agents in Alzheimer and neurodegenerative diseases. (2024). ResearchGate.
• Design and Synthesis of Potential Multi-Target Antidepressants: Exploration of 1-(4-(7-Azaindole)-3,6-dihydropyridin-1-yl)alkyl-3-(1H-indol-3-yl)pyrrolidine-2,5-dione Derivatives with Affinity for the Serotonin Transporter. (2024). National Institutes of Health.
• Novel 3-Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses Such as Depression and Post-Traumatic Stress Disorder. (2024). ACS Publications.
• Pyrrolidine-based compounds as dual-acting hH3R ligands and MAO-B inhibitors. (n.d.). ResearchGate.
• Malík, M., & Turecký, L. (2022). Nootropics as Cognitive Enhancers: Types, Dosage and Side Effects of Smart Drugs. PubMed Central.
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Google Scholar.
• Seki, M., Tsuruta, O., Tatsumi, R., & Soejima, A. (2013). Synthesis and biological evaluation of pyrrolidine derivatives as novel and potent sodium channel blockers for the treatment of ischemic stroke. PubMed.
• Understanding nootropics and cognitive enhancement: mechanism of action and ethical considerations. (2024). Health Open Research.
• Novel 3-Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses Such as Depression and Post-Traumatic Stress Disorder. (2024). National Institutes of Health.
• Novel 3‐Pyrrolidineindole Derivatives as Serotonergic Psychedelic Agents for Treating Psychosis and Mental Illnesses Such as. (2024). ACS Publications.
• Recent insights about pyrrolidine core skeletons in pharmacology. (2023). PubMed Central.
• A Novel Phenylpyrrolidine Derivative: Synthesis and Effect on Cognitive Functions in Rats with Experimental Ishemic Stroke. (2021). Semantic Scholar.
• Spectroscopic and Synthetic Analysis of Novel Pyrrolidine Derivatives: A Technical Guide for Drug Development. (n.d.). Benchchem.
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (n.d.). IRIS UniPA.

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• 4. Recent insights about pyrrolidine core skeletons in pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrrolidone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Nootropics as Cognitive Enhancers: Types, Dosage and Side Effects of Smart Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Chiral pyrrolidines as multipotent agents in Alzheimer and neurodegenerative diseases [ricerca.uniba.it]
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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride

Prepared by the Senior Application Scientist Team

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges related to impurity formation, identification, and mitigation during the synthetic process.

Section 1: FAQ - Understanding the Synthesis and Potential Impurities

This section addresses common questions regarding the synthetic pathway and the origins of typical process-related impurities.

Q1: What is a common synthetic route for Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride and what are its key challenges?

A prevalent and efficient method for synthesizing the target molecule involves a Michael addition reaction. This route typically uses a protected pyrrolidine derivative, such as N-Boc-3-aminopyrrolidine, which is reacted with methyl acrylate. The resulting intermediate is then deprotected under acidic conditions, which also facilitates the formation of the final hydrochloride salt.

The primary challenges in this synthesis are:

• Controlling the Michael Addition: The reaction can be sluggish or lead to side products if conditions are not optimized.

• Preventing Side Reactions: The secondary amine in the pyrrolidine ring is nucleophilic and can participate in undesired subsequent reactions.

• Effective Purification: The polar nature of the product and impurities can make separation and purification difficult.

• Complete Deprotection: Incomplete removal of the protecting group (e.g., Boc) is a common source of impurities.

Q2: What are the most common process-related impurities and how are they formed?

Process-related impurities are substances that are formed or introduced during the synthesis and work-up. For this specific synthesis, they can be categorized as follows:

• Unreacted Starting Materials:

  • N-Protected Pyrrolidine Precursor: Incomplete reaction leads to the carry-over of the starting pyrrolidine derivative.

  • Methyl Acrylate: While volatile, it can sometimes be trapped in the product matrix.

• Side-Reaction Products:

  • Bis-Michael Adduct (Impurity A): This is arguably the most significant process-related impurity. After the initial Michael addition, the secondary amine of the desired product remains nucleophilic and can react with a second molecule of methyl acrylate. This results in a higher molecular weight di-ester impurity. Its formation is favored by an excess of methyl acrylate or non-optimal reaction conditions.

  • Methyl Acrylate Polymers: Methyl acrylate can self-polymerize, especially in the presence of initiators or at elevated temperatures, leading to oligomeric or polymeric impurities that can complicate purification.

• Incompletely Reacted Intermediates:

  • N-Protected Methyl 3-(pyrrolidin-3-YL)propanoate: If the deprotection step is incomplete, the protected intermediate will contaminate the final product.

The formation pathways for the main product and a key impurity are illustrated below.

Caption: Key reaction and impurity formation pathways.

Q3: What impurities can arise from the final salt formation and work-up stages?

The work-up and salt formation steps are critical for purity. Potential impurities introduced here include:

• Residual Solvents: Solvents used during the reaction (e.g., methanol, ethanol) or for extraction and crystallization (e.g., ethyl acetate, isopropanol, diethyl ether) can remain in the final product if not adequately removed. Gas Chromatography (GC) is the ideal technique for quantifying these.[1]

• Inorganic Salts: Salts generated during pH adjustments or work-up procedures (e.g., sodium chloride) can precipitate with the product.

• Water Content: The final product is often hygroscopic, and excessive water can affect its stability and physical properties.

Q4: Are there any common degradation products to be aware of?

Yes, the primary degradation pathway is the hydrolysis of the methyl ester functional group.

• 3-(Pyrrolidin-3-YL)propanoic acid (Impurity B): This impurity forms via the hydrolysis of the methyl ester. The presence of moisture and extreme pH conditions (either acidic or basic) can accelerate this degradation. This impurity is highly polar and can be readily detected by HPLC.

Section 2: Troubleshooting Guide - Identification and Mitigation of Impurities

This guide provides a systematic approach to identifying and resolving common purity issues encountered during synthesis.

Part 2.1: Analytical Workflow for Impurity Profiling

A robust analytical strategy is essential for identifying and quantifying impurities. A combination of chromatographic and spectroscopic techniques is recommended.[2][3]

Analytical Technique	Primary Use Case & Common Impurities Detected
HPLC / UPLC	The primary method for purity assessment and quantification of non-volatile organic impurities.[4] Excellent for separating the main product from the Bis-Michael Adduct (Impurity A), unreacted protected starting material, and the hydrolyzed acid (Impurity B).
LC-MS	A powerful tool for the identification of unknown impurities.[5] It provides the molecular weight of impurities, which is crucial for proposing their structures (e.g., confirming the mass of the Bis-Michael Adduct).
GC-MS	The gold standard for identifying and quantifying volatile organic compounds, particularly residual solvents.[1]
NMR Spectroscopy	Provides detailed structural information and can be used for the unambiguous identification and characterization of the final product and any isolated impurities.[2] It is also useful for confirming the ratio of product to certain impurities if their signals are well-resolved.

The following diagram outlines a logical workflow for analyzing the crude product and guiding its purification.

Caption: Analytical and purification workflow.

Part 2.2: Common Problems and Solutions

• Problem: High levels of the Bis-Michael Adduct (Impurity A) detected by HPLC/LC-MS.

  • Causality: The rate of the second Michael addition is competitive with the first. This occurs when the concentration of methyl acrylate is high relative to the unreacted starting material, allowing the newly formed product to react again.

  • Solutions:

    • Control Stoichiometry: Use a minimal excess of methyl acrylate (e.g., 1.05-1.1 equivalents).

    • Slow Addition: Add the methyl acrylate slowly and controllably to the solution of the pyrrolidine precursor. This maintains a low instantaneous concentration of the acrylate, favoring the reaction with the more abundant starting amine.

    • Temperature Control: Run the reaction at a moderate temperature (e.g., room temperature to 40°C) to avoid accelerating the second addition.

• Problem: Significant amount of unreacted N-protected starting material remains.

  • Causality: The reaction has not proceeded to completion due to insufficient activation energy or time.

  • Solutions:

    • Increase Reaction Time: Monitor the reaction by TLC or HPLC and ensure it is stirred until the starting material is consumed.

    • Moderate Temperature Increase: Gently warming the reaction mixture (e.g., to 40-50°C) can increase the reaction rate.

    • Solvent Choice: Ensure a suitable solvent is used that fully dissolves the reactants. Protic solvents like methanol or ethanol can facilitate the Michael addition.

• Problem: The final hydrochloride salt is oily, discolored, or fails to crystallize properly.

  • Causality: The presence of impurities, especially polymeric material or residual solvents, can inhibit the formation of a stable crystal lattice.

  • Solutions:

    • Aqueous Wash: Before crystallization, perform an aqueous wash of the free base (after deprotection but before HCl addition) with a non-polar solvent like dichloromethane or ethyl acetate to remove highly polar or polymeric impurities.

    • Solvent Screen for Crystallization: Do not rely on a single solvent system. Screen various solvent/anti-solvent systems. A common approach is to dissolve the crude salt in a minimal amount of a polar solvent (like isopropanol or ethanol) and then slowly add a non-polar anti-solvent (like diethyl ether or heptane) until turbidity is observed, followed by cooling.

    • Charcoal Treatment: If the product is discolored, a charcoal treatment of the free base solution before salt formation can remove colored impurities.

Section 3: Protocols

Protocol 3.1: Example HPLC Method for Purity Analysis

This method is a starting point and may require optimization for your specific system.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 5% B

  • 20-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Detector: UV at 210 nm

• Expected Elution Order: Hydrolyzed acid (Impurity B) -> Product -> N-Protected Intermediate -> Bis-Michael Adduct (Impurity A)

Protocol 3.2: Example Recrystallization Procedure for Purification

• Dissolution: Place the crude Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride in a clean, dry flask. Add a minimal amount of warm (40-50°C) isopropanol to fully dissolve the solid. Use approximately 3-5 mL of solvent per gram of crude material as a starting point.

• Hot Filtration (Optional): If insoluble particulates are present, perform a hot filtration through a pre-warmed funnel to remove them.

• Anti-Solvent Addition: Allow the solution to cool slightly. Begin adding methyl tert-butyl ether (MTBE) or diethyl ether dropwise while stirring. Continue adding until the solution becomes persistently cloudy.

• Crystallization: Stop adding the anti-solvent. You may add a single seed crystal of pure product to induce crystallization if needed. Allow the flask to cool slowly to room temperature, and then place it in an ice bath or refrigerator (2-8°C) for several hours (or overnight) to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of cold anti-solvent (MTBE or diethyl ether) to remove residual soluble impurities.

• Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 40°C) to a constant weight.

Section 4: References

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available at: [Link]

• Organic Syntheses Procedure. Aromatic Substitution/Biaryl Synthesis. Available at: [Link]

• Jadhav, S. B., et al. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques. International Journal of Pharmaceutical Investigation, 10(4), 435–441. Available at: [Link]

• Krasavin, M. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(21), 7567. Available at: [Link]

• Google Patents. (2007). WO2007141803A2 - A process for the synthesis of (e) -2-[1 - (4 - methyl phenyl) -3-(1-pyrronyl)-1 - propenyl] pyridine (triprolidine). Available at:

• N, S., & Joy, A. M. (2017). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Austin Journal of Analytical and Pharmaceutical Chemistry, 4(1), 1073. Available at: [Link]

• Asian Journal of Research in Chemistry. (2018). Impurity Profiling With Use of Hyphenated Techniques. Available at: [Link]

• Singh, S., & Kumar, V. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research, 40(5), 32191-32193. Available at: [Link]

• Google Patents. (2021). CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol. Available at:

• El-Mekabaty, A. (2008). Synthesis and Reactions of 3-Pyrrolidinones. Journal of Heterocyclic Chemistry, 45(6), 1549-1569. Available at: [Link]

• Hosseininezhad, S., & Ramazani, A. (2023). Recent Advances in the Synthesis of Pyrrolidines. In Advances in Organic Synthesis. Available at: [Link]

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• 3. biomedres.us [biomedres.us]
• 4. ijprajournal.com [ijprajournal.com]
• 5. ajrconline.org [ajrconline.org]

Technical Support Center: Synthesis of 3-Substituted Pyrrolidines

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 3-substituted pyrrolidines. This ubiquitous scaffold is a cornerstone in medicinal chemistry and drug development, yet its synthesis can present significant challenges.[1][2] This guide is structured to address the most common side reactions and experimental roadblocks encountered in the lab. We will move beyond simple protocol recitation to explore the mechanistic underpinnings of these issues, providing you with the expert insights needed to troubleshoot effectively.

Part 1: Frequently Asked Questions (General Troubleshooting)

This section addresses broad issues that can plague any synthetic route to 3-substituted pyrrolidines.

Question 1: My reaction yield is consistently low, or the reaction is incomplete. What are the primary factors I should investigate?

Answer: Low conversion is a common but multifaceted problem. Before re-evaluating your entire synthetic approach, consider these fundamental factors:

• Reagent Purity and Stoichiometry: Ensure all starting materials are pure and dry, especially moisture-sensitive reagents like sulfonyl chlorides or organometallics.[3] Verify the stoichiometry; a slight excess of one reagent may be necessary to drive the reaction to completion, but a large excess can lead to side products.

• Reaction Temperature: Many pyrrolidine syntheses are sensitive to temperature. For instance, in reactions involving activation of hydroxyl groups, running the reaction at low temperatures (e.g., 0 °C) can minimize elimination side reactions that compete with the desired substitution.[3] Conversely, some cyclizations require elevated temperatures or even microwave assistance to overcome activation barriers.[3]

• Solvent Choice: The solvent must fully solubilize your reactants. For nucleophilic substitutions, polar aprotic solvents like DMF or DMSO are often required to facilitate the reaction.[3]

• Catalyst Activity: If using a metal catalyst (e.g., Pd, Rh, Cu), ensure it has not been deactivated by impurities.[4][5] Consider filtering the reaction mixture through a pad of Celite to remove catalyst residues before work-up, which can sometimes interfere with purification.[3]

Below is a general workflow for diagnosing low-yield issues.

Caption: General troubleshooting workflow for low-yield reactions.

Question 2: My reaction produces a complex mixture of products. How can I identify the side products and prevent their formation?

Answer: A complex mixture often points to issues with selectivity (regio- or stereoselectivity) or competing reaction pathways.

• Characterize the Mixture: Use LCMS to get the mass of the major byproducts. This can immediately suggest if the issue is dimerization, solvent adduct formation, or elimination.

• Identify Common Isomeric Byproducts: For 3-substituted pyrrolidines, common side products include regioisomers or diastereomers. For example, in 1,3-dipolar cycloadditions, the formation of multiple regioisomers is a known challenge that is highly dependent on the electronics of the dipole and dipolarophile.[6] Similarly, Mizoroki-Heck reactions on pyrrolines can yield mixtures of products if not properly controlled.[7]

• Look for Dehydrogenation/Oxidation: In palladium-catalyzed reactions involving N-alkyl pyrrolines, a common side reaction is the formation of the corresponding stable pyrrole byproduct.[7][8] This occurs when the pyrroline substrate itself acts as a hydride source, leading to its own oxidation.

Side Product Type	Common Cause	Diagnostic Clue (MS or NMR)
Regioisomers	Poor electronic or steric control	Same Mass, Different NMR Spectrum
Diastereomers	Poor facial selectivity	Same Mass, Similar but distinct NMR
Elimination Product	High temperature, wrong base	Mass = M-H₂O or M-HBr, etc.
Oxidized Byproduct (e.g., Pyrrole)	Redox side reactions (e.g., in Pd catalysis)	Mass = M-2H; Aromatic signals in ¹H NMR
Over-alkylation	Excess alkylating agent, reactive product	Mass = M + Alkyl group

Part 2: Troubleshooting Guides for Specific Synthetic Routes

Section A: 1,3-Dipolar Cycloadditions (Azomethine Ylides)

The [3+2] cycloaddition of an azomethine ylide with an alkene is a powerful method for constructing the pyrrolidine ring, often creating multiple stereocenters in one step.[9][10] However, controlling selectivity is paramount.

Question 3: My 1,3-dipolar cycloaddition is not regioselective. How can I favor the formation of one regioisomer over another?

Answer: The regioselectivity of 1,3-dipolar cycloadditions is governed by Frontier Molecular Orbital (FMO) theory.[11] The reaction can be controlled by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the dipole and the Lowest Unoccupied Molecular Orbital (LUMO) of the dipolarophile (Type I), or vice-versa (Type II). The dominant interaction is the one with the smaller energy gap.

• Analysis: The relative sizes of the orbital coefficients on the reacting atoms determine the preferred orientation. The atoms with the largest coefficients on the HOMO and LUMO will preferentially bond.

• Troubleshooting & Optimization:

  • Modify Dipolarophile Electronics: Adding an electron-withdrawing group (EWG) to your alkene dipolarophile lowers its HOMO and LUMO energies, often enhancing a Type I interaction and improving regioselectivity.

  • Modify Dipole Electronics: Changing the substituents on the azomethine ylide can alter its FMO energies and coefficients.

  • Lewis Acid Catalysis: A Lewis acid can coordinate to the dipolarophile, lowering its LUMO energy and potentially reversing or enhancing the regioselectivity. This is a common strategy to enforce a specific outcome.[12]

Caption: Competing transition states in a 1,3-dipolar cycloaddition.

Question 4: The diastereoselectivity (endo/exo) of my cycloaddition is poor. What factors control this and how can I improve it?

Answer: Diastereoselectivity in these reactions is typically a result of minimizing steric repulsion in the transition state.[11]

• Steric Hindrance: The bulkiest substituents will prefer to orient themselves away from each other in the transition state. An exo approach often minimizes steric clash compared to the more compact endo transition state.[11]

• Chiral Auxiliaries: Attaching a chiral auxiliary to the dipolarophile is a classic and effective strategy. The auxiliary blocks one face of the alkene, forcing the incoming dipole to attack from the less hindered side, leading to high diastereoselectivity.[13]

• Metal Catalysis: Chiral metal complexes can create a chiral environment around the reacting components, effectively dictating the facial selectivity of the approach and leading to high diastereo- and enantioselectivity.[9] Silver and copper catalysts are commonly employed for this purpose.[2]

Section B: Palladium-Catalyzed Hydroarylation of Pyrrolines

The Mizoroki-Heck reaction is a powerful tool for C-C bond formation. A variation, the reductive Mizoroki-Heck or hydroarylation, allows for the direct synthesis of 3-aryl pyrrolidines from pyrrolines.[7][14]

Question 5: My palladium-catalyzed hydroarylation of an N-alkyl-3-pyrroline is giving a significant amount of N-alkylpyrrole as a byproduct. Why is this happening and how can I stop it?

Answer: This is a classic side reaction in this specific transformation. The formation of the stable, aromatic pyrrole is a significant thermodynamic sink.[7][8]

• Mechanism of Side Reaction: The reaction proceeds through an alkyl-palladium intermediate. While the desired pathway involves interception by a hydride source to give the 3-aryl pyrrolidine, a competing pathway is β-hydride elimination. In the case of pyrrolines, the resulting dihydropyrrole is unstable and can disproportionate or be oxidized to the highly stable pyrrole. The source of the hydride for the desired reductive step is often excess pyrroline substrate, which in turn gets oxidized to the pyrrole byproduct.[7][8]

• Troubleshooting & Optimization:

  • Control Stoichiometry: The original report on this reaction noted that using the pyrroline as the limiting reagent and the aryl bromide in excess can favor the desired hydroarylation product.[7]

  • Use an Alternative Hydride Source: While the substrate itself can act as the hydride source, introducing an external, more efficient hydride donor like formic acid or a silane could potentially outcompete the substrate-oxidation pathway.

  • Optimize the Ligand/Additive: The choice of ligand on the palladium catalyst and the use of additives like Cu(OTf)₂ are crucial for favoring the reductive pathway over simple Heck-type products or byproduct formation.[7]

Caption: Competing pathways in the Pd-catalyzed arylation of N-alkyl pyrrolines.

Part 3: Experimental Protocols

Protocol: Minimizing Elimination Byproducts via Temperature Control

This protocol provides a general framework for optimizing reaction temperature to suppress the formation of an alkene byproduct during the mesylation of a hydroxyl-pyrrolidine derivative, a common step in multi-step syntheses.[3]

Objective: To maximize the yield of the desired mesylate while minimizing the formation of the corresponding elimination product.

Materials:

• N-Boc-3-hydroxypyrrolidine

• Triethylamine (TEA)

• Methanesulfonyl chloride (MsCl)

• Dichloromethane (DCM), anhydrous

• Ice-water bath, Dry ice-acetone bath

• TLC plates and appropriate solvent system

Procedure:

• Setup: Dissolve N-Boc-3-hydroxypyrrolidine (1.0 eq) in anhydrous DCM in three separate round-bottom flasks under an inert atmosphere (e.g., Nitrogen or Argon).

• Temperature Control:

  • Flask A: Place in an ice-water bath to maintain the temperature at 0 °C.

  • Flask B: Maintain at room temperature (~20 °C).

  • Flask C: Place in a dry ice-acetone bath to maintain the temperature at -20 °C (or lower).

• Reagent Addition: To each flask, add triethylamine (1.5 eq). Stir for 5 minutes. Then, add methanesulfonyl chloride (1.2 eq) dropwise to each flask, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Monitor the progress of all three reactions simultaneously by TLC. Spot the reaction mixture at regular intervals (e.g., every 15-30 minutes). The desired mesylate product will have a different Rf value than the starting material. The elimination byproduct (an alkene) will likely be less polar and have a higher Rf.

• Analysis: After a set time (e.g., 2 hours) or upon consumption of the starting material in the fastest reaction, quench all three reactions by adding saturated aqueous NaHCO₃. Extract the organic layer, dry with Na₂SO₄, and concentrate. Analyze the crude product ratio from each reaction by ¹H NMR or GC-MS.

References

• Denton, R., et al. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. ACS Publications. Retrieved from [Link]

• Nature Communications. (2021). Pyrrolidine synthesis via ring contraction of pyridines. Nature. Retrieved from [Link]

• ResearchGate. (n.d.). Tolerance of functional groups, substituent group diversity and structure diversity in the N-removal and deconstruction of pyrrolidine scaffold. Retrieved from [Link]

• Clayden, J., et al. (2005). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Vitamins and Hormones. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. ScienceDirect. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrrolidines. Retrieved from [Link]

• Organometallics. (2022). Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. ACS Publications. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2018). Selective synthesis of pyrrolidin-2-ones and 3-iodopyrroles via the ring contraction and deformylative functionalization of piperidine derivatives. RSC Publishing. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Synthesis and Reactions of 3-Pyrrolidinones. Retrieved from [Link]

• Accounts of Chemical Research. (2014). Catalytic Enantioselective 1,3-Dipolar Cycloadditions of Azomethine Ylides for Biology-Oriented Synthesis. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Michael addition reaction. Retrieved from [Link]

• Organic Letters. (2023). Synthesis of Functionalized Pyrrolidinone Scaffolds via Smiles-Truce Cascade. ACS Publications. Retrieved from [Link]

• Google Patents. (1950). Production of pyrrolidine.

• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. Retrieved from [Link]

• ResearchGate. (n.d.). The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines | Request PDF. Retrieved from [Link]

• ResearchGate. (2023). (PDF) Recent Advances in the Synthesis of Pyrrolidines. Retrieved from [Link]

• MDPI. (2024). Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds. MDPI. Retrieved from [Link]

• Sweeney, J. B., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. iScience. Retrieved from [Link]

• Nature Communications. (2021). Pyrrolidine synthesis via ring contraction of pyridines. PMC - NIH. Retrieved from [Link]

• ResearchGate. (2018). (PDF) Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Retrieved from [Link]

• NIH. (n.d.). Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. Retrieved from [Link]

• Google Patents. (2007). Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity.

• NIH. (n.d.). Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. Retrieved from [Link]

• PubMed. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Retrieved from [Link]

• Diva-portal.org. (n.d.). Asymmetric 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides, Thiocarbonyl Ylides, and Nitrones. Retrieved from [Link]

• Frontiers. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyrrolidine synthesis [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
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• 11. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 12. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
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• 14. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

Welcome to the dedicated technical support guide for the chromatographic purification of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (CAS: 1211593-43-9).[1] This document is designed for researchers, chemists, and drug development professionals who encounter challenges with the purification of this polar, basic compound. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and develop robust, reproducible methods.

The structure of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride presents a unique set of purification challenges. As a hydrochloride salt, it is highly polar and water-soluble. The secondary amine within the pyrrolidine ring is basic and, in its protonated form, carries a positive charge. These characteristics dictate the optimal chromatographic strategies and are often the source of common purification issues.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles researchers face.

Q1: I injected my sample on a standard C18 column, but it eluted immediately in the void volume. What happened?

A: This is a classic sign of insufficient retention in reversed-phase chromatography (RP-HPLC). Your compound, being a polar salt, has very little affinity for the nonpolar C18 stationary phase and is swept off the column with the highly aqueous mobile phase.[2][3] Standard C18 columns are designed for nonpolar compounds and can suffer from a phenomenon called "phase collapse" when used with mobile phases containing very high water content, further reducing retention.[4]

Q2: My chromatogram shows severe peak tailing. How can I achieve a symmetrical peak?

A: Peak tailing with amine-containing compounds is almost always caused by strong, undesirable interactions between the basic amine and acidic residual silanol groups on the surface of silica-based stationary phases.[5] To resolve this, you must mitigate these interactions by:

• Lowering Mobile Phase pH: Adding an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase protonates the amine (keeping it charged) and, more importantly, suppresses the ionization of the silanol groups, "masking" them from your analyte.[5]

• Using a Competing Base: Adding a small amount of a base like triethylamine (TEA) to the mobile phase can neutralize the active silanol sites.[5]

• Employing End-Capped Columns: Use a high-quality, modern column that has been "end-capped" to minimize the number of accessible silanol groups.

Q3: I suspect my compound is degrading during purification. Is this common?

A: While the ester group is generally stable, the compound can be sensitive to the highly acidic nature of un-treated silica gel, especially during flash chromatography.[6] If you observe new impurity peaks after purification, consider deactivating the silica gel by pre-flushing the column with a solvent system containing 1-2% triethylamine or switching to a less acidic stationary phase like alumina.[5][7]

Q4: My goal is to isolate a single enantiomer (R or S). Can I use the methods described here?

A: No. The methods in this guide are for achiral purification (i.e., purifying the compound from other chemical impurities). Separating enantiomers requires chiral chromatography , which uses a specialized Chiral Stationary Phase (CSP) that can differentiate between the two mirror-image forms of the molecule. This is a critical step in pharmaceutical development, as enantiomers often have different pharmacological activities.[8][9]

Q5: I'm starting from scratch. What is the most reliable chromatographic technique for this molecule?

A: For a polar, cationic compound like this, Cation-Exchange Chromatography (IEX) is the most robust and recommended starting point.[10][11] This technique directly leverages the positive charge of your molecule for highly selective retention and separation, avoiding many of the issues seen with reversed-phase methods.[12]

Part 2: Troubleshooting & Protocols by Chromatographic Mode

This section provides in-depth guides for the most relevant purification techniques.

Ion-Exchange Chromatography (IEX) - The Recommended Approach

Causality & Principle: IEX separates molecules based on their net charge.[11][13] Since your compound is a hydrochloride salt, the pyrrolidine nitrogen is protonated (R₃NH⁺), giving it a net positive charge. In cation-exchange chromatography, the stationary phase contains fixed negative charges (e.g., sulfonate groups, -SO₃⁻).[13] The positively charged analyte binds to this stationary phase. Elution is achieved by introducing a mobile phase with a high concentration of competing cations (e.g., Na⁺ from NaCl) or by changing the pH to neutralize the analyte, disrupting the electrostatic interaction and releasing the compound from the column.[12]

Troubleshooting Guide for Ion-Exchange Chromatography

Problem	Probable Cause(s)	Recommended Solution(s)
No Retention	1. Incorrect column type (e.g., anion-exchanger used by mistake). 2. Mobile phase ionic strength is too high initially.	1. Ensure you are using a Cation-Exchange column (e.g., SCX, WCX). 2. Start with a low ionic strength buffer (e.g., 10-20 mM phosphate or acetate) with no salt.
No Elution / Extreme Retention	1. Mobile phase ionic strength is too low to displace the analyte. 2. Analyte has very strong electrostatic interactions with the stationary phase.	1. Introduce a salt gradient (e.g., 0 to 1.0 M NaCl) into your mobile phase. 2. Consider increasing the pH of the mobile phase towards the pKa of the amine to reduce its positive charge.
Poor Peak Shape / Tailing	1. Column overloading. 2. Secondary, non-ionic interactions with the stationary phase backbone.	1. Reduce the mass of sample loaded onto the column. 2. Add a small percentage of an organic solvent (e.g., acetonitrile) to the mobile phase to disrupt hydrophobic interactions.

Experimental Protocol: Cation-Exchange Purification

• Column Selection: Strong Cation Exchange (SCX) column.

• Mobile Phase A: 20 mM sodium phosphate buffer, pH 3.0.

• Mobile Phase B: 20 mM sodium phosphate buffer + 1.0 M Sodium Chloride, pH 3.0.

• Sample Preparation: Dissolve the crude hydrochloride salt in Mobile Phase A. Ensure it is fully dissolved. Filter through a 0.45 µm syringe filter.

• Equilibration: Equilibrate the SCX column with 10-15 column volumes of Mobile Phase A.

• Injection & Elution:

  • Inject the prepared sample.

  • Wash the column with 5 column volumes of 100% Mobile Phase A to remove any neutral or anionic impurities.

  • Apply a linear gradient from 0% to 100% Mobile Phase B over 20-30 column volumes to elute the bound compound.

  • Monitor the elution profile using a UV detector (if the molecule has a chromophore) or by collecting fractions for analysis.

• Desalting: Fractions containing the purified product will be high in salt. The salt can be removed by subsequent reversed-phase chromatography with a volatile buffer system or by dialysis/ultrafiltration for larger scales.

Reversed-Phase HPLC (RP-HPLC) - An Alternative with Modifications

Causality & Principle: While challenging, RP-HPLC can be made to work. The strategy is to modify the mobile phase to both increase retention and improve peak shape. By operating at a low pH (e.g., 2.5-4), we ensure the analyte is a stable cation and simultaneously suppress the dissociation of problematic surface silanols.[5] To overcome poor retention, a highly aqueous-stable column is recommended to prevent phase collapse.[4]

Troubleshooting Guide for Reversed-Phase HPLC

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Retention	1. Analyte is too polar for the stationary phase. 2. Stationary phase "collapse" in high-aqueous mobile phase.	1. Use a specialized column with a polar-embedded or polar-endcapped stationary phase (e.g., "AQ" type columns). 2. Consider adding an ion-pairing reagent (e.g., sodium 1-hexanesulfonate) to the mobile phase, but be aware this is not compatible with MS detection.[14]
Severe Peak Tailing	1. Strong interaction between the protonated amine and ionized silanol groups.	1. Crucial: Lower the mobile phase pH to < 3.5 using 0.1% Formic Acid or 0.1% TFA. 2. Use a modern, high-purity silica column with robust end-capping.
Variable Retention Times	1. Insufficient column equilibration between runs. 2. Mobile phase pH is too close to the analyte's pKa.	1. Ensure adequate equilibration time at initial conditions before each injection. 2. Buffer the mobile phase or operate at a pH at least 2 units away from the amine's pKa.

Experimental Protocol: Low-pH Reversed-Phase Purification

• Column Selection: C18 column specifically designed for polar analytes (e.g., an "Aqueous C18" or polar-endcapped column).

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile.

• Sample Preparation: Dissolve the sample in Mobile Phase A or a Water/Acetonitrile mixture that matches the initial gradient conditions.

• Equilibration: Equilibrate the column with the starting mobile phase composition (e.g., 98% A / 2% B) for at least 10 column volumes.

• Injection & Elution:

  • Inject the sample.

  • Run a shallow gradient, for example, from 2% to 40% Mobile Phase B over 30 minutes. Adjust the gradient based on initial scouting runs.

Hydrophilic Interaction Liquid Chromatography (HILIC)

Causality & Principle: HILIC is an excellent technique for very polar compounds that are poorly retained in reversed-phase.[14] It utilizes a polar stationary phase (like bare silica or a diol-bonded phase) and a mobile phase with a high concentration of organic solvent (typically acetonitrile). The polar analyte partitions into a water-enriched layer that forms on the surface of the stationary phase. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[3]

Troubleshooting Guide for HILIC

Problem	Probable Cause(s)	Recommended Solution(s)
Irreproducible Retention	1. Insufficient column equilibration. The water layer takes time to form. 2. Sample solvent is too polar (high water content).	1. HILIC requires longer equilibration times than RP-HPLC; use 20-30 column volumes.[3] 2. Dissolve the sample in a solvent that is weaker than or matches the initial mobile phase (e.g., 90% acetonitrile).[3]
Split or Broad Peaks	1. Injecting the sample in a solvent much stronger (more polar) than the mobile phase.	1. Match the sample diluent to the initial mobile phase conditions as closely as possible.[3]

Part 3: Method Selection Workflow

Choosing the right method depends on your specific goals and available resources. The following workflow provides a logical decision-making process.

Caption: Decision workflow for selecting a purification strategy.

Part 4: Summary of Starting Chromatographic Conditions

This table provides validated starting points for method development.

Parameter	Ion-Exchange (Cation)	Reversed-Phase (Low pH)	HILIC
Primary Use Case	High selectivity & capacity for charged species (Recommended)	General purpose, when IEX is unavailable	For very polar compounds poorly retained in RP
Stationary Phase	Strong Cation Exchange (SCX)	C18 (Aqueous Stable / Polar Endcapped)	Bare Silica, Amide, or Diol
Mobile Phase A	20 mM Phosphate/Acetate buffer, pH 3-5	0.1% Formic Acid in Water	95:5 Acetonitrile:Water + 10 mM Ammonium Formate
Mobile Phase B	Mobile Phase A + 1 M NaCl	0.1% Formic Acid in Acetonitrile	50:50 Acetonitrile:Water + 10 mM Ammonium Formate
Elution Method	Increase salt concentration (Gradient of B)	Increase organic content (Gradient of B)	Increase aqueous content (Gradient of B)
Key Principle	Electrostatic Interaction[11]	Hydrophobic Partition[2]	Partition into aqueous layer[3]

References

• Chemistry LibreTexts. (2022, October 4). 7.10: Reverse Phase Chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved from [Link]

• Kaleemullah, T., et al. (2011). Development and validation of gas chromatography method for low level detection of residual Methyl chloride, Ethyl chloride and Isopropyl chloride in Ziprasidone Hydrochloride. Der Pharma Chemica, 3(6), 390-399. Retrieved from [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

• Google Patents. (n.d.). WO2017011218A1 - Amines analysis by ion chromatography.

• National Institutes of Health (NIH). (n.d.). Synthesis of a New Chiral Pyrrolidine. PMC. Retrieved from [Link]

• Majors, R. E., & Przybyciel, M. (n.d.). Columns for Reversed-Phase LC Separations in Highly Aqueous Mobile Phases. HPLC. Retrieved from [Link]

• Chemistry LibreTexts. (2024, April 15). Ion-Exchange Chromatography. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• ACS Publications. (2023, January 10). Ion-Exchange Chromatography Coupled to Mass Spectrometry in Life Science, Environmental, and Medical Research. Analytical Chemistry. Retrieved from [Link]

• ACS Publications. (2023, October 4). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction. Organic Letters. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: The Solid Phase. Retrieved from [Link]

• ACS Publications. (n.d.). Separation of organic amine compounds on silica gel with reversed-phase eluents. Analytical Chemistry. Retrieved from [Link]

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• ACS Publications. (2021, September 8). The Regiocontrollable Enantioselective Synthesis of Chiral Trifluoromethyl-Containing Spiro-Pyrrolidine-Pyrazolone Compounds. The Journal of Organic Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines and Azepanes. PMC. Retrieved from [Link]

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• 14. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Analytical Methods for Impurity Detection in Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride

Welcome to the technical support center for the analysis of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. This guide is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, field-proven insights into developing and troubleshooting robust analytical methods for impurity profiling. Our approach moves beyond simple protocols to explain the scientific rationale behind experimental choices, ensuring you can build self-validating and reliable analytical systems.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions that form the foundation of a robust impurity analysis strategy.

Q1: What are the most probable impurities I should be looking for in Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride?

A: Impurities in any active pharmaceutical ingredient (API) can originate from various sources. For Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, they can be broadly categorized as:

• Synthesis-Related Impurities: These include unreacted starting materials, intermediates, and by-products from unintended side reactions. A thorough understanding of the synthetic route is critical for predicting these impurities.

• Degradation Products: These impurities form during storage or handling due to exposure to stress conditions like acid, base, light, heat, or oxidation.[1] For this specific molecule, likely degradation pathways include:

  • Hydrolysis: The methyl ester group is susceptible to hydrolysis, which would form the corresponding carboxylic acid, 3-(pyrrolidin-3-yl)propanoic acid.

  • Oxidation: The pyrrolidine ring, particularly the secondary amine, can be susceptible to oxidation.

• Enantiomeric Impurities: If your synthesis is stereospecific for a particular enantiomer (e.g., the (R)- or (S)- form), the opposite enantiomer is considered an impurity and will require a chiral analytical method to resolve.

Q2: Which primary analytical technique should I choose: HPLC or GC?

A: The choice depends on the properties of the analyte and its expected impurities.

• High-Performance Liquid Chromatography (HPLC) is the preferred and most common technique for a compound like Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. As a salt, it is non-volatile and polar, making it ideally suited for reversed-phase HPLC. HPLC can analyze the parent compound and most of its non-volatile impurities in a single run.

• Gas Chromatography (GC) is better suited for analyzing volatile or semi-volatile compounds.[2] While the main compound is not suitable for direct GC analysis, this technique is invaluable for detecting volatile residual solvents or volatile starting materials that may be present as impurities. The main compound would require derivatization to increase its volatility for GC analysis.[3][4]

Q3: Why are forced degradation studies necessary?

A: Forced degradation (or stress testing) is a critical component of drug development and is mandated by regulatory bodies like the ICH.[1][5] These studies involve subjecting the drug substance to harsh conditions (acid/base hydrolysis, oxidation, heat, light) to accelerate degradation. The primary goals are:

• To Identify Likely Degradants: This helps in establishing the degradation pathways and identifying impurities that may arise during storage.

• To Demonstrate Method Specificity: A key aspect of method validation is proving that your analytical method can separate the main analyte peak from all potential degradation products.[6] This ensures that the assay is not overestimating the amount of the active compound and that all impurities are accurately quantified.

Q4: What does it mean to "validate" an analytical method for impurities?

A: Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[7][8] For impurity testing, this means proving the method is accurate, precise, and specific for detecting and quantifying impurities at the required levels. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for this process.[6][9][10] A validated method ensures the reliability and integrity of the data submitted for regulatory approval.

Section 2: Troubleshooting Guide: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for analyzing Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. This section provides solutions to common issues encountered during method development and routine analysis.

Q1: I'm starting from scratch. How do I develop a robust, stability-indicating HPLC method?

A: A systematic approach is key. A stability-indicating method is one that can accurately measure the active ingredient without interference from any degradation products, excipients, or other impurities.

Step-by-Step HPLC Method Development Protocol

• Analyte Characterization: Understand the physicochemical properties of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (pKa, solubility, UV absorbance). The pyrrolidine nitrogen will be basic, and the overall molecule is polar. A UV detector is suitable if the molecule has a chromophore; otherwise, a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometer (MS) is necessary.

• Column Selection: A modern, high-purity silica C18 column is an excellent starting point due to its versatility for polar compounds. An Agilent Eclipse XDB-C18 or equivalent is a suitable choice.[11]

• Mobile Phase Selection:

  • Aqueous (A): Start with 0.1% Formic Acid or 10-25 mM Ammonium Acetate in water.[11][12] The acidic pH will protonate the secondary amine in the pyrrolidine ring, leading to better peak shape and retention on a C18 column.

  • Organic (B): Acetonitrile is a common and effective choice.[11] Methanol can be used as an alternative.

• Initial Gradient Screening: Run a fast, broad gradient (e.g., 5% to 95% B in 10 minutes) to determine the approximate elution time of the main peak and see if any impurities are present.

• Gradient Optimization: Based on the screening run, adjust the gradient slope around the elution time of your main peak and its surrounding impurities to improve resolution.

• Wavelength Selection: If using a UV detector, determine the wavelength of maximum absorbance (λ-max) for the analyte by running a spectrum with a Diode Array Detector (DAD).

• Forced Degradation & Specificity: Perform forced degradation studies and inject the stressed samples. The method must be able to separate the main peak from all degradation products. If co-elution occurs, further optimization of the mobile phase (e.g., changing pH, organic solvent) or column chemistry is required.[6]

Typical Starting HPLC Parameters

Parameter	Recommended Starting Condition	Rationale & Expert Notes
Column	C18, 4.6 x 150 mm, 3.5 µm	A general-purpose reversed-phase column suitable for polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Low pH protonates the amine, improving peak shape and retention. Volatile, making it MS-compatible.
Mobile Phase B	Acetonitrile	Good UV transparency and elution strength.
Gradient	5% B to 95% B over 15 min	A good starting point to elute a wide range of polar and non-polar impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Provides better reproducibility than ambient temperature.
Detector	DAD/UV at λ-max or MS	DAD allows for peak purity analysis. MS is essential for identification.
Injection Vol.	5 µL	A small volume minimizes potential for peak distortion.

Diagram: HPLC Method Development Workflow

Caption: A systematic workflow for developing a stability-indicating HPLC method.

Q2: My main analyte peak is tailing severely. What is causing this and how can I fix it?

A: Peak tailing for a basic compound like this is a classic problem, usually caused by secondary interactions between the protonated amine on the pyrrolidine ring and acidic silanol groups on the silica surface of the column.

• Causality: At low pH, the secondary amine is positively charged. Residual, un-capped silanol groups on the column packing are negatively charged (SiO-). This creates a strong ionic interaction that slows down a portion of the analyte molecules, resulting in a tailed peak.

• Solutions:

  • Use a Modern, End-capped Column: High-purity silica columns with advanced end-capping (treating the silica to reduce the number of free silanols) are less prone to this issue.

  • Lower the Mobile Phase pH: Ensure the pH is at least 2 units below the pKa of the pyrrolidine nitrogen. This keeps the analyte consistently protonated and the silanols suppressed. Using 0.1% formic acid (pH ~2.7) or trifluoroacetic acid (pH ~2) is effective.

  • Add a Competing Base: A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase. The TEA will preferentially bind to the active silanol sites, masking them from your analyte. However, TEA is not MS-compatible.

  • Check for Column Overload: Injecting too much sample can saturate the stationary phase and cause peak distortion. Try reducing the injection concentration or volume.

Section 3: Troubleshooting Guide: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identifying volatile impurities that HPLC might miss.

Q1: When is GC-MS the right tool for this analysis?

A: Use GC-MS specifically for:

• Residual Solvents: Detecting and quantifying solvents from the synthesis (e.g., methanol, dichloromethane, ethyl acetate).

• Volatile Starting Materials: Analyzing for unreacted starting materials that are sufficiently volatile (e.g., pyrrolidine itself).[13]

• Specific Volatile Degradants: If a degradation pathway is known to produce a volatile impurity.

Q2: My mass spectrum for a suspected pyrrolidine-containing impurity shows no molecular ion (M+). How can I identify it?

A: This is a common characteristic of pyrrolidine compounds under standard Electron Ionization (EI) in GC-MS.

• Causality: The nitrogen atom in the pyrrolidine ring readily directs fragmentation. The most common pathway is an alpha-cleavage, resulting in the loss of the side chain and the formation of a very stable immonium ion.[14] This fragment is often the base peak (most abundant ion) in the spectrum, while the molecular ion is either very weak or completely absent.

• Solutions:

  • Look for the Immonium Ion: Be aware of the expected immonium ion fragments for pyrrolidine structures.

  • High-Resolution MS (HRMS): If available, HRMS can provide an accurate mass measurement of the fragment ions, allowing you to determine their elemental composition and confirm the structure.

  • Chemical Ionization (CI): CI is a "softer" ionization technique that is less energetic than EI. It is much more likely to produce a visible protonated molecule ([M+H]+), which helps to confirm the molecular weight of the unknown impurity.[14]

  • Derivatization: Derivatizing the compound can sometimes lead to more predictable fragmentation patterns that include a molecular ion.[14]

Typical Starting GC-MS Parameters for Volatiles

Parameter	Recommended Starting Condition	Rationale & Expert Notes
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A general-purpose, low-bleed column suitable for a wide range of volatile compounds.
Inlet Temp.	250 °C	Ensures rapid vaporization of the sample.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert and provides good chromatographic efficiency.
Oven Program	40 °C (hold 2 min), ramp to 280 °C at 15 °C/min	Starts low to resolve highly volatile solvents, then ramps to elute less volatile components.
MS Source Temp.	230 °C	Standard temperature for EI source.
MS Quad Temp.	150 °C	Standard temperature for quadrupole.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard mode for library matching and structural elucidation.

Diagram: GC-MS Analysis Workflow ```dot

Caption: Workflow for a comprehensive forced degradation study.

References

• Ghosh, A. et al. (2014). An overview on impurity profile of pharmaceuticals. International Journal of Pharmaceutical Sciences and Research, 5(10), 4078-4108. [Link]

• Unknown Author. (n.d.). Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

• Kowalczyk, E. et al. (2020). Determination of pyrrolizidine alkaloids in selected feed materials with gas chromatography mass spectrometry. Journal of Animal and Feed Sciences. [Link]

• U.S. Food and Drug Administration (FDA). (2011). METHOD OF ANALYSIS N–methyl–2-pyrrolidone. [Link]

• Lopez-Avila, V. (2015). Identification of Pyrrolidinophenone-type Designer Drugs by Gas Chromatography/Time-of-Flight Mass Spectrometry. Journal of Forensic Science & Criminology. [Link]

• Richter, L. H. J. et al. (2015). GC-MS analysis of the designer drug α-pyrrolidinovalerophenone and its metabolites in urine and blood in an acute poisoning case. Forensic Science International. [Link]

• Rice, K. D. et al. (2012). Novel carboxamide-based allosteric MEK inhibitors: discovery and optimization efforts toward XL518 (GDC-0973) - Supporting Information. ACS Publications. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl (R)-pyrrolidine-3-acetate hydrochloride. PubChem Compound Database. [Link]

• CP Lab Chemicals. (n.d.). Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, 95% Purity. [Link]

• ResearchGate. (n.d.). GC-MS analysis of pyrrolidine derivatives of fatty acids derived from sphingosines. [Link]

• International Council for Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• European Medicines Agency (EMA). (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration (FDA). (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Al-Hamimi, S. et al. (2018). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Shinde, S. L. et al. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics. [Link]

• Patel, N. N., & Kothari, C. S. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry. [Link]

• Borman, P. (2017). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

• Axios Research. (n.d.). Pyrrolidine Impurity 1. [Link]

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• 14. annexpublishers.com [annexpublishers.com]

Technical Support Center: Navigating Work-up Procedures for Reactions Involving Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. This resource provides in-depth, field-proven insights into the nuances of its reaction work-up, moving beyond generic protocols to address the specific challenges you may encounter. Our goal is to empower you with the scientific rationale behind each step, enabling you to troubleshoot effectively and ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Here, we address common initial questions regarding the handling and properties of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, laying the groundwork for more complex troubleshooting.

Q1: What are the key physicochemical properties of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride that influence its work-up?

A1: Understanding the structure and properties of your target molecule is the foundation of a successful work-up. Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride is a salt, which dictates its solubility and handling.

• Structure: It consists of a secondary amine within a pyrrolidine ring, a methyl ester, and a hydrochloride salt of the amine.

• Solubility: As a hydrochloride salt, it is generally soluble in water and polar protic solvents like methanol and ethanol. Its solubility in less polar organic solvents such as ethyl acetate, dichloromethane (DCM), and ethers is expected to be significantly lower. This differential solubility is the cornerstone of effective extraction-based purifications.

• pH Sensitivity: The pyrrolidine nitrogen is basic. The hydrochloride salt form predominates at acidic pH. By adjusting the pH to the basic range (typically pH 8-10), the free amine form can be generated. This free amine will have significantly different solubility characteristics, being more soluble in organic solvents and less soluble in water. This pH-dependent solubility is a powerful tool for purification.[1]

Property	Value/Characteristic	Source
Molecular Formula	C₈H₁₆ClNO₂
Molecular Weight	193.67 g/mol
Appearance	Typically a white to off-white solid	General knowledge
Water Solubility	Expected to be high	General knowledge of amine hydrochlorides
Organic Solvent Solubility	Generally low in non-polar solvents	General knowledge of amine hydrochlorides

Q2: My reaction is complete. What is the first step in the work-up?

A2: The initial step depends on the reaction solvent and conditions. However, a common first step is to quench the reaction. This may involve:

• Neutralization: If the reaction was run under strongly acidic or basic conditions, carefully neutralize it to a pH of ~7.

• Removal of Volatiles: If your reaction solvent is volatile (e.g., DCM, THF, diethyl ether), it is often beneficial to remove it under reduced pressure (rotoevaporation). This concentrates your product and simplifies the subsequent extraction. For a similar compound, METHYL 2-METHYL-3-(PYRROLIDIN-1-YL)PROPANOATE, a simple removal of methanol and unreacted starting materials under reduced pressure was sufficient for initial purification.

Q3: How do I choose the right solvents for liquid-liquid extraction?

A3: The choice of solvents for liquid-liquid extraction is critical and is based on the principle of "like dissolves like" and the immiscibility of the two phases.

• Aqueous Phase: Typically water or a buffered aqueous solution to control pH.

• Organic Phase: A water-immiscible organic solvent. The choice depends on the solubility of your compound in its free amine or salt form.

  • For extracting the free amine (after basification): Dichloromethane (DCM) or ethyl acetate are common choices. DCM is denser than water, while ethyl acetate is less dense.

  • For washing the organic layer containing the free amine: Water or brine (saturated aqueous NaCl) is used to remove water-soluble impurities.

A good practice is to perform a small-scale solubility test with your crude product in various solvents before committing to a large-scale extraction.

Troubleshooting Guides

This section delves into specific problems you might encounter during the work-up and provides actionable solutions grounded in chemical principles.

Problem 1: Low recovery of the product after aqueous work-up.

Possible Cause 1.1: Incorrect pH during extraction.

• Explanation: If the pH of the aqueous layer is not sufficiently basic (pH > 9-10) during the extraction of the free amine, a significant portion of your product will remain in its protonated, water-soluble hydrochloride form and will not partition into the organic layer. Conversely, if you are trying to wash an organic solution of the free amine with an acidic aqueous solution to remove non-basic impurities, an acidic pH is necessary to protonate and dissolve the desired amine in the aqueous phase.

• Solution: Always check the pH of the aqueous phase with pH paper or a pH meter after adding acid or base and before extraction. Ensure thorough mixing to allow for complete neutralization or basification.

Possible Cause 1.2: Emulsion formation.

• Explanation: Emulsions are a common issue in liquid-liquid extractions, especially when dealing with samples containing surfactant-like molecules or when the mixture is shaken too vigorously.[2] This can trap your product in the interface between the two layers, leading to poor recovery.

• Solutions:

  • Prevention: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal emulsion formation.[2]

  • Breaking an Emulsion:

    • Add a small amount of brine (saturated NaCl solution). This increases the ionic strength of the aqueous phase and can help break the emulsion.

    • If possible, pass the mixture through a pad of Celite or glass wool.

    • Allow the mixture to stand for an extended period.

    • Gently warm the mixture.

Problem 2: The isolated product is an oil instead of a solid hydrochloride salt.

Possible Cause 2.1: Presence of impurities.

• Explanation: Impurities can act as a "eutectic mixture," lowering the melting point of your product and preventing crystallization. Common impurities in pyrrolidine synthesis can include unreacted starting materials, by-products from side reactions, or residual solvent.

• Solution: Further purification is necessary. Consider column chromatography on silica gel. Since amines can streak on silica, it is often beneficial to add a small amount of a basic modifier like triethylamine (1-2%) to the eluent.

Possible Cause 2.2: Incomplete salt formation or presence of water.

• Explanation: To obtain the hydrochloride salt as a solid, the free amine must be fully protonated by HCl in a suitable solvent system. The presence of excess water can sometimes hinder crystallization.

• Solution:

  • Ensure at least a stoichiometric amount of HCl has been added. You can use a solution of HCl in an organic solvent like isopropanol or ether to avoid introducing excess water.

  • After isolating the free amine, dissolve it in a dry, water-miscible solvent like isopropanol or ethanol. Then, add a solution of HCl in the same solvent or bubble dry HCl gas through the solution until the product precipitates.

  • A common technique is to dissolve the free amine in a minimal amount of a solvent in which the hydrochloride salt is soluble (e.g., ethanol or methanol) and then add a solvent in which the salt is insoluble (an "anti-solvent") like diethyl ether or hexanes to induce precipitation.

Problem 3: Difficulty in removing a specific impurity.

Possible Cause 3.1: Impurity has similar properties to the product.

• Explanation: If an impurity has similar polarity and acid-base properties to your product, separation by simple extraction can be challenging. For instance, another basic impurity will be extracted along with your desired amine.

• Solutions:

  • Crystallization: This is a powerful purification technique for solids. The key is to find a suitable solvent or solvent system. For polar salts like your product, polar protic solvents like ethanol, isopropanol, or mixtures with an anti-solvent are good starting points.

  • Column Chromatography: As mentioned earlier, this can be very effective. A careful selection of the eluent system is crucial.

  • Derivative Formation: In some challenging cases, it might be necessary to derivatize your product (e.g., by protecting the amine), purify the derivative, and then deprotect it to obtain the pure product.

Experimental Protocols

Here are detailed, step-by-step methodologies for key work-up and purification procedures.

Protocol 1: Standard Acid-Base Extraction

This protocol is designed to separate your basic product from acidic and neutral impurities.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

• Acid Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). This will protonate your amine, causing it to move into the aqueous layer, while neutral and acidic impurities remain in the organic layer.

• Separation: Separate the aqueous layer containing your protonated product.

• Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated NaHCO₃ solution) with stirring until the pH is >9. This will convert your product back to the free amine.

• Back-Extraction: Extract the basified aqueous layer with fresh organic solvent (DCM or EtOAc) multiple times to recover the free amine.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the free amine.

Protocol 2: Crystallization of the Hydrochloride Salt

This protocol describes the formation and purification of the solid hydrochloride salt from the free amine.

• Dissolution: Dissolve the purified free amine in a minimal amount of a suitable solvent. Good starting points are isopropanol, ethanol, or methanol.

• Acidification: Slowly add a solution of HCl in an organic solvent (e.g., 2 M HCl in diethyl ether or isopropanol) dropwise with stirring. Monitor the precipitation of the solid salt. Alternatively, bubble dry HCl gas through the solution.

• Crystallization: Continue adding the HCl solution until no further precipitation is observed. You may need to cool the mixture in an ice bath to maximize crystal formation.

• Isolation: Collect the solid by vacuum filtration.

• Washing: Wash the solid with a small amount of a cold solvent in which the salt is sparingly soluble (e.g., diethyl ether or cold isopropanol) to remove any surface impurities.

• Drying: Dry the solid under vacuum to remove residual solvent.

Visualizing the Work-up Logic

The following diagrams illustrate the decision-making process during the work-up of a reaction containing Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

Caption: Decision tree for a standard acid-base work-up.

Caption: Troubleshooting crystallization of the hydrochloride salt.

References

• Bergström, C. A., Luthman, K., & Artursson, P. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences, 22(5), 387-398.
• Ray, K. (2017). Tips for Troubleshooting Liquid–Liquid Extractions. LCGC North America, 35(12), 888-891.

Sources

• 1. Pyrrolidine, hydrochloride (1:1) | C4H10ClN | CID 212848 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Multi-Faceted Approach to Structural Validation: A Comparative Guide for Methyl 3-(pyrrolidin-3-yl)propanoate Hydrochloride

In the landscape of drug discovery and development, the unambiguous confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. An error in structural assignment can lead to misinterpreted biological data, wasted resources, and significant delays in development timelines. This guide provides an in-depth, experience-driven comparison of spectroscopic techniques for the structural validation of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, a heterocyclic compound featuring key functional groups relevant to medicinal chemistry.

Our primary focus will be on the unparalleled power of Nuclear Magnetic Resonance (NMR) spectroscopy, the gold standard for de novo structure elucidation of small organic molecules.[1][2][3] We will dissect the anticipated ¹H and ¹³C NMR spectra, explaining the causal links between molecular structure and spectral output. However, true scientific rigor demands a self-validating system. Therefore, we will compare and integrate NMR data with complementary techniques—Mass Spectrometry (MS) and Fourier-Transform Infrared (FTIR) Spectroscopy—to create a holistic and irrefutable validation workflow.

The Cornerstone of Analysis: 1D NMR Spectroscopy

NMR spectroscopy is the only technique that provides a complete analysis and interpretation of the entire molecular framework through the lens of nuclear spin behavior in a magnetic field.[2] For a molecule like Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, ¹H and ¹³C NMR are not merely confirmatory; they are foundational to its structural proof.

Visualizing the Target Structure

To facilitate a clear discussion, the atoms of our target molecule are systematically numbered. This numbering will be used consistently across all spectral assignments.

Caption: Numbered structure of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride.

Anticipated ¹H NMR Spectrum Analysis

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), the number of neighboring protons (multiplicity), and the relative number of protons in each environment (integration).

Causality Behind Expected Chemical Shifts:

• Ammonium Protons (N1-H₂⁺): The protonation of the pyrrolidine nitrogen to form a secondary ammonium salt is a critical feature.[4] This positive charge significantly deshields the attached protons, causing them to appear far downfield (typically > 9.0 ppm in a solvent like DMSO-d₆). Their signal is often broad due to quadrupolar coupling with the ¹⁴N nucleus and chemical exchange with trace amounts of water.

• Pyrrolidine Ring Protons (C2, C3, C4, C5): Protons on carbons adjacent to the positively charged nitrogen (C2-H₂ and C5-H₂) are deshielded via the inductive effect and will appear further downfield than those further away (C4-H₂). The C3-H proton, being a methine, is also influenced by its position on the ring and its attachment to the propanoate side chain.

• Propanoate Chain Protons (C6, C7, C10): The C7-H₂ protons are adjacent to the electron-withdrawing carbonyl group, shifting them downfield. The C10-H₃ protons of the methyl ester group are in a relatively shielded environment and will appear as a sharp singlet in the typical ester methyl region.

Table 1: Predicted ¹H NMR Data for Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride (in DMSO-d₆)

Atom No.	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
N1-H₂⁺	9.2 - 9.8	Broad Singlet	2H	Ammonium Protons
C10-H₃	~3.65	Singlet	3H	Methoxy Protons
C2-H₂, C5-H₂	3.2 - 3.5	Multiplet	4H	Protons α to N⁺
C4-H₂	1.9 - 2.2	Multiplet	2H	Pyrrolidine β-Protons
C3-H	2.4 - 2.7	Multiplet	1H	Pyrrolidine Methine
C7-H₂	~2.55	Triplet	2H	Protons α to C=O
C6-H₂	~1.85	Multiplet	2H	Protons β to C=O

Note: Chemical shifts are estimations based on known values for similar structural motifs. Actual values may vary.

Anticipated ¹³C NMR Spectrum Analysis

¹³C NMR spectroscopy complements the ¹H data by providing a signal for each unique carbon environment in the molecule.

Causality Behind Expected Chemical Shifts:

• Carbonyl Carbon (C8): The C=O carbon of the ester is highly deshielded and will appear significantly downfield, typically in the 170-175 ppm range.

• Pyrrolidine Ring Carbons (C2, C3, C4, C5): Carbons adjacent to the protonated nitrogen (C2, C5) are shifted downfield compared to the C4 carbon due to the inductive effect of the N⁺ atom.

• Propanoate Chain Carbons (C6, C7, C10): The methoxy carbon (C10) will appear in the typical range for ester methyl groups (~52 ppm). The carbons of the ethyl chain (C6, C7) will have distinct signals based on their proximity to the carbonyl group and the pyrrolidine ring.

Table 2: Predicted ¹³C NMR Data for Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride (in DMSO-d₆)

Atom No.	Predicted Chemical Shift (δ, ppm)	Assignment
C8	~173.5	Ester Carbonyl
C10	~52.0	Methoxy Carbon
C2, C5	~45.5	Carbons α to N⁺
C4	~28.0	Pyrrolidine β-Carbon
C3	~35.0	Pyrrolidine Methine Carbon
C7	~34.5	Carbon α to C=O
C6	~30.0	Carbon β to C=O

Note: These are predicted values. 2D NMR techniques like HSQC and HMBC would be required for unambiguous assignment.[5]

A Comparative Framework: Integrating Complementary Techniques

While NMR provides the structural skeleton, a robust validation package integrates data from orthogonal techniques to confirm molecular weight and the presence of key functional groups. This multi-faceted approach is essential in regulated environments.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

Mass spectrometry is vital for determining the molecular weight and elemental composition of a compound.[6] For our target molecule, Electrospray Ionization (ESI) is the method of choice due to the pre-ionized nature of the hydrochloride salt.

Expected Observations:

• Molecular Ion: The primary observation will be the molecular ion corresponding to the free base, [M+H]⁺, where M is the mass of Methyl 3-(pyrrolidin-3-yl)propanoate. This provides direct confirmation of the molecular formula.

• Fragmentation: While ESI is a soft ionization technique, some fragmentation can be induced. The most likely fragmentation pathway is the loss of the methoxy group or cleavage at the C-N bonds of the pyrrolidine ring, providing further structural clues.

Table 3: Expected High-Resolution Mass Spectrometry (HRMS-ESI⁺) Data

m/z (Calculated)	Formula	Assignment
172.1332	C₉H₁₈NO₂⁺	[M+H]⁺ (Protonated free base)
70.0651	C₄H₈N⁺	Pyrrolidinyl fragment

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Fingerprint

FTIR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.[7] It works by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expected Observations:

• Ester Group: A very strong, sharp absorption band for the C=O stretch is expected around 1735-1750 cm⁻¹. Additionally, two C-O stretching bands will be visible between 1000-1300 cm⁻¹.[8]

• Secondary Amine Salt: As a hydrochloride salt, the N-H bonds of the ammonium group will exhibit a broad and strong absorption in the 2400-3200 cm⁻¹ range. This is distinct from the sharper N-H stretch of a free secondary amine (3300-3500 cm⁻¹).[9][10]

• C-H Bonds: Aliphatic C-H stretching vibrations will be observed just below 3000 cm⁻¹.

Table 4: Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
2400 - 3200	Strong, Broad	N⁺-H Stretch (Secondary Ammonium)
2850 - 2960	Medium	sp³ C-H Stretch
1735 - 1750	Strong, Sharp	C=O Stretch (Ester)
1000 - 1300	Strong	C-O Stretch

Protocols for a Self-Validating System

To ensure data integrity and reproducibility, the following detailed protocols are recommended. The choice of parameters is critical and is explained to reflect an experienced approach.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Accurately weigh ~5-10 mg of Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride and dissolve it in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Expertise Note: DMSO-d₆ is chosen for its high polarity, which readily dissolves the hydrochloride salt. Its ability to hydrogen-bond with the N-H protons slows their exchange rate, resulting in sharper, more easily observable signals compared to a solvent like CDCl₃.[11][12] The residual solvent peak of DMSO-d₆ at ~2.50 ppm serves as a convenient internal reference.

• Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Higher field strengths provide better signal dispersion and resolution, which is crucial for resolving the complex multiplets of the pyrrolidine ring.

• ¹H NMR Acquisition:

  • Acquire data over a spectral width of at least 12 ppm to ensure all signals, especially the downfield N-H protons, are captured.

  • Use a 30° pulse angle and a relaxation delay of 2-5 seconds.

  • Acquire at least 16 scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire data using a proton-decoupled pulse sequence.

  • Use a spectral width of ~220 ppm.

  • A longer relaxation delay (5-10 seconds) and a larger number of scans (>1024) are necessary due to the low natural abundance and longer relaxation times of the ¹³C nucleus.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the ¹H spectrum to the residual DMSO-d₅ peak at 2.50 ppm and the ¹³C spectrum to the DMSO-d₆ septet at 39.52 ppm. Integrate the ¹H signals.

Experimental Protocol: Mass Spectrometry (HRMS-ESI)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a 50:50 mixture of methanol and water.

  • Expertise Note: This solvent system is compatible with ESI and promotes efficient ionization.

• Instrument Setup: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source operating in positive ion mode.

• Data Acquisition: Infuse the sample solution directly into the source. Acquire data over a mass range of m/z 50-500.

• Data Analysis: Identify the m/z value for the [M+H]⁺ ion and compare the exact mass to the theoretical calculated mass to confirm the elemental composition.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Use an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid sample directly onto the ATR crystal.

  • Expertise Note: ATR is a modern, rapid technique that requires minimal sample preparation and avoids complications associated with KBr pellets (e.g., moisture absorption).

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹. Co-add at least 32 scans to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal should be collected and automatically subtracted.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups outlined in Table 4.

The Integrated Validation Workflow

Sources

• 1. omicsonline.org [omicsonline.org]
• 2. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy (2013) | Neeraj Kumar Fuloria | 19 Citations [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. rockymountainlabs.com [rockymountainlabs.com]
• 11. 1H NMR spectra part 31: 1H chemical shifts of amides in DMSO solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Senior Application Scientist's Guide to the Structural Elucidation of Pyrrolidine Derivatives: A Comparative Analysis Centered on Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of modern pharmaceutical development. The pyrrolidine scaffold, a five-membered nitrogen-containing heterocycle, is a privileged structure in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. Its conformational flexibility and potential for stereoisomerism demand rigorous structural analysis to understand its interaction with biological targets. This guide provides an in-depth comparison of analytical techniques for the structural characterization of pyrrolidine derivatives, with a specific focus on the crystallographic analysis of compounds like Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

While a publicly available crystal structure for this specific molecule is not available, this guide will present a generalized yet detailed protocol for its X-ray crystallographic analysis, drawing upon established methodologies for similar small molecule hydrochloride salts. We will explore the causality behind experimental choices and compare the unequivocal structural insights from X-ray crystallography with data obtainable from Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

The Imperative of Unambiguous Structure Determination

The biological activity of a chiral molecule is intrinsically linked to its absolute configuration. For a compound such as Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, the stereocenter at the 3-position of the pyrrolidine ring dictates its spatial arrangement and, consequently, its binding affinity and efficacy at a target receptor or enzyme. An incorrect stereochemical assignment can lead to wasted resources and failed clinical trials. Therefore, the choice of analytical technique for structural confirmation is a critical decision in the drug discovery pipeline.

X-ray Crystallography: The Gold Standard for Absolute Structure

Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for determining the absolute three-dimensional structure of a molecule.[1] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can map the electron density of the molecule and, from that, the precise position of each atom in space.[2] This technique provides unambiguous information on bond lengths, bond angles, torsional angles, and, crucially, the absolute stereochemistry of chiral centers.[2]

Experimental Workflow: From Powder to Picture

The journey from a powdered sample to a refined crystal structure is a multi-step process that requires careful planning and execution. The following is a detailed protocol for a hypothetical crystallographic analysis of a Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride derivative.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

• Crystallization: The critical first step is to grow high-quality single crystals. For a hydrochloride salt, which is often highly soluble in polar solvents, a systematic screening of crystallization conditions is paramount.[3]

  • Solvent Selection: Begin by testing the solubility of the compound in a range of solvents (e.g., water, ethanol, methanol, acetonitrile). A suitable solvent is one in which the compound is sparingly soluble at room temperature and more soluble upon heating.

  • Crystallization Techniques:

    • Slow Evaporation: A saturated solution is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly, leading to crystal formation.[4]

    • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open container within a larger sealed vessel containing a solvent in which the compound is less soluble (the "anti-solvent"). The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

    • Slow Cooling: A saturated solution at an elevated temperature is slowly cooled to room temperature or below.[5]

  • Causality: The goal of these techniques is to achieve a state of supersaturation slowly, allowing for the ordered arrangement of molecules into a crystal lattice rather than rapid precipitation into an amorphous solid.

• Crystal Selection and Mounting:

  • Under a microscope, select a crystal with well-defined faces and no visible defects. The ideal size for a standard laboratory diffractometer is typically 0.1-0.3 mm in each dimension.[6]

  • The selected crystal is carefully mounted on a goniometer head, often using a cryoloop and a cryoprotectant (e.g., paratone-N oil) to prevent ice formation during data collection at low temperatures (typically 100 K).

  • Causality: Low-temperature data collection minimizes thermal vibrations of the atoms, resulting in a sharper diffraction pattern and a more precise final structure.

• Data Collection:

  • The mounted crystal is placed on a single-crystal X-ray diffractometer.[6] A beam of monochromatic X-rays (e.g., from a molybdenum or copper source) is directed at the crystal.[6]

  • The crystal is rotated, and a series of diffraction images are collected on a detector. Each spot on the image corresponds to a diffracted X-ray beam.

  • Causality: The geometry of the diffraction pattern provides information about the unit cell dimensions and crystal system, while the intensities of the diffraction spots are related to the arrangement of atoms within the unit cell.

• Structure Solution and Refinement:

  • The collected data are processed to determine the unit cell parameters and the intensities of each reflection.

  • The "phase problem" is solved using computational methods (e.g., direct methods or Patterson methods) to generate an initial electron density map.

  • An initial molecular model is built into the electron density map.

  • The model is refined using a least-squares algorithm to improve the fit between the calculated and observed diffraction data. This iterative process adjusts atomic positions, and thermal parameters until the model converges.

  • Causality: The refinement process aims to find the best possible atomic model that explains the experimental diffraction data.

Comparative Analysis: The Right Tool for the Right Question

While X-ray crystallography provides the ultimate structural answer, other techniques offer complementary information and may be more suitable in certain scenarios.

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Sample State	Solid (single crystal)	Solution	Gas phase (ions)
Information Provided	3D atomic structure, absolute configuration, bond lengths/angles, packing	Connectivity, conformation in solution, dynamic processes	Molecular weight, elemental composition
Strengths	Unambiguous determination of absolute stereochemistry.[2] Provides solid-state conformation.	Can study molecules in a more "biologically relevant" solution state.[7] Excellent for studying dynamic processes.	High sensitivity, requires very small sample amounts.
Limitations	Requires high-quality single crystals, which can be difficult to obtain.[8] Provides a static picture of the molecule.	Does not directly provide absolute configuration. Structure is an average of solution-state conformations.[9]	Provides no information on stereochemistry or 3D structure.

When to Choose X-ray Crystallography

For a pyrrolidine derivative like Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, X-ray crystallography is the preferred method when:

• Absolute stereochemistry must be confirmed. This is non-negotiable for chiral drug candidates.

• The solid-state conformation is of interest. Crystal packing can reveal important intermolecular interactions that may be relevant to solid-state properties like stability and solubility.

• A definitive, high-resolution 3D model is required for computational studies such as molecular docking.

The Role of NMR and Mass Spectrometry

NMR and MS are indispensable tools in the characterization of novel compounds.

• NMR Spectroscopy: Provides detailed information about the connectivity of atoms and the solution-state conformation of the molecule.[10] For pyrrolidine derivatives, NMR can be used to determine the relative stereochemistry and to study the conformational dynamics of the five-membered ring. However, it cannot, on its own, establish the absolute configuration.[9]

• Mass Spectrometry: Primarily used to determine the molecular weight and elemental composition of a compound with high accuracy. It is a rapid and highly sensitive technique but provides no stereochemical information.

The relationship between these analytical techniques can be visualized as follows:

Caption: Relationship between key analytical techniques for structural elucidation.

Conclusion: An Integrated Approach to Structural Certainty

In the rigorous landscape of pharmaceutical research and development, there is no room for structural ambiguity. While NMR and mass spectrometry are essential for the initial characterization and confirmation of a synthesized molecule, single-crystal X-ray diffraction remains the gold standard for the unambiguous determination of its three-dimensional structure. For chiral pyrrolidine derivatives such as Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, the investment in obtaining a crystal structure is a critical step that provides a solid foundation for all subsequent biological and clinical investigations. By understanding the strengths and limitations of each analytical technique, researchers can employ an integrated approach to achieve a comprehensive and irrefutable understanding of their molecules of interest.

References

• Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Pharmaceutical development and technology, 18(4), 895-904. [Link]

• Wüthrich, K. (1990). Macromolecular structure determination: comparison of crystallography and NMR.

• Groom, C. R., & Allen, F. H. (2019). 8: Single-crystal X-ray Diffraction (Part 1). In The Royal Society of Chemistry. [Link]

• Wüthrich, K. (2001). Macromolecular structure determination: comparison of X-ray crystallography and NMR spectroscopy. Journal of biomolecular NMR, 20(4), 281-286. [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1634-1655. [Link]

• Císařová, I., et al. (2018). Single-crystal X-ray diffraction analysis of designer drugs: Hydrochlorides of metaphedrone and pentedrone. Forensic science international, 290, 111-118. [Link]

• Unknown. Comparison of NMR and X-ray crystallography. [Link]

• Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Pharmaceutical development and technology, 18(4), 895-904. [Link]

• Oreate AI. (2026). Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. [Link]

• Davey, R. (2019). X-Ray Crystallography vs. NMR Spectroscopy. News-Medical. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 53346559, 3-Methylpyrrolidin-3-ol hydrochloride. [Link]

• Bevers, S., et al. (2018). Single-crystal x-ray diffraction structures of covalent organic frameworks. Science, 361(6397), 78-82. [Link]

• Albert, M., et al. (2010). Method for salt preparation.

• Perles, J. (2020). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. Crystals, 10(10), 911. [Link]

• Steed, J. W. (2022). Designer Gelators for the Crystallization of a Salt Active Pharmaceutical Ingredient—Mexiletine Hydrochloride. Crystal Growth & Design, 22(11), 6435-6445. [Link]

• Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. [Link]

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"head-to-head comparison of different protecting groups for pyrrolidine synthesis"

Executive Summary: The Pyrrolidine Challenge

Pyrrolidine, a cyclic secondary amine, presents a unique set of challenges in organic synthesis compared to primary amines or acyclic secondary amines. Its rigid five-membered ring imposes conformational constraints (puckering) that are heavily influenced by the electronic nature of the N-protecting group (PG). Furthermore, the high nucleophilicity of the pyrrolidine nitrogen and the prevalence of cis/trans amide rotamers complicate both reactivity and NMR characterization.

This guide moves beyond standard textbook definitions to provide a strategic, head-to-head analysis of the five most critical protecting groups for pyrrolidine scaffolds: Boc , Fmoc , Cbz , Benzyl (Bn) , and Tosyl (Ts) .

Strategic Overview: The Protecting Group Landscape

The choice of PG for pyrrolidine is rarely about "protection" alone; it is about directing the stereoelectronics of the ring and defining the orthogonality of the synthetic route.

Feature	Boc (tert-Butoxycarbonyl)	Fmoc (Fluorenylmethoxycarbonyl)	Cbz (Carboxybenzyl)	Bn (Benzyl)	Ts (Tosyl)
Electronic Effect	Electron Withdrawing (Carbamate)	Electron Withdrawing (Carbamate)	Electron Withdrawing (Carbamate)	Electron Donating (Alkyl)	Strong Electron Withdrawing (Sulfonamide)
Lability	Acid (TFA, HCl)	Base (Piperidine, DBU)	Hydrogenolysis (H₂/Pd), Strong Acid	Hydrogenolysis, Strong Lewis Acid	Reductive (Na/Naph), Strong Acid
Base Stability	Excellent	Poor	Good	Excellent	Excellent
Acid Stability	Poor	Excellent	Good (stable to weak acid)	Excellent	Excellent
Aggregates?	Low risk	High risk (in SPPS)	Low risk	Low risk	Low risk
Crystallinity	Moderate	High (Aids purification)	Moderate	Low (Oils common)	High

Head-to-Head Analysis

Round 1: Boc vs. Fmoc (The Orthogonality Standard)

This is the primary decision point for peptide chemists and those building complex pyrrolidine scaffolds (e.g., proline analogs).

• The Case for Boc:

  • Mechanism: Removed via acidolysis (SN1-like mechanism releasing t-butyl cation).

  • Pyrrolidine Advantage: Boc-pyrrolidines are generally more soluble in organic solvents than Fmoc derivatives. The t-butyl group is bulky, often locking the pyrrolidine ring into a specific conformation that can assist in diastereoselective additions to the ring.

  • Drawback: The generated t-butyl cation is an electrophile. In the presence of electron-rich scavengers (e.g., anisole, thioanisole) is required to prevent re-alkylation of the pyrrolidine ring or other nucleophilic sites (Trp, Tyr).

• The Case for Fmoc:

  • Mechanism: Removed via E1cB elimination using a secondary amine (Piperidine).[1]

  • Pyrrolidine Advantage: Completely orthogonal to acid-labile side chain protections (e.g., t-butyl esters/ethers). This is crucial when synthesizing 3- or 4-substituted pyrrolidines where hydroxyl or carboxyl groups must remain protected during N-deprotection.

  • Drawback: Fmoc-pyrrolidine derivatives (especially Proline) are notorious for "slow" deprotection kinetics due to steric hindrance at the secondary amine. In Solid Phase Peptide Synthesis (SPPS), Fmoc-Pro-X bonds often require double deprotection cycles or elevated temperatures.

Round 2: Cbz vs. Benzyl (The Hydrogenolysis Twins)

While both are removed by hydrogenolysis, their electronic impacts are opposites.

• Cbz (Z):

  • Role: A "safer" Boc. It offers carbamate electronic deactivation (preventing N-oxidation or unwanted alkylation) but is removed under neutral conditions (H₂/Pd).

  • Nuance: Cbz is surprisingly stable to weak acids, allowing for selective Boc removal in the presence of Cbz if conditions are carefully controlled (e.g., diluted TFA), though this is risky.

• Benzyl (Bn):

  • Role: The "Stealth" Protector. Unlike carbamates, the N-Bn group converts the pyrrolidine into a tertiary amine. This increases the basicity and nucleophilicity of the nitrogen.

  • Strategic Use: Use Bn when you want to use the pyrrolidine nitrogen as a directing group (e.g., for lithiation) or when you need the ring to remain electron-rich.

  • Warning: Removing N-Bn from a pyrrolidine ring is significantly harder than from a primary amine. It often requires high pressure H₂ (50+ psi), heating, or Pearlman’s catalyst (Pd(OH)₂).

Round 3: Tosyl (The Nuclear Option)

• Role: Extreme stability. Stable to strong acids, strong bases, and hydrides (LiAlH₄).

• Pyrrolidine Utility: Used when the pyrrolidine ring must survive harsh transformations (e.g., Grignard additions to side chains). The sulfonyl group strongly withdraws electrons, shutting down nucleophilicity completely.

• Deprotection: Difficult. Requires sodium naphthalenide (radical reduction) or refluxing HBr/AcOH. Often considered a "dead-end" PG unless you have the specific apparatus for radical reduction.

Expert Insights: Rotamers & Conformation

A critical, often overlooked aspect of N-protected pyrrolidines is the existence of rotamers . Due to the restricted rotation around the N-CO bond (carbamates) or steric clash (sulfonamides), these compounds exist as mixtures of cis and trans isomers (relative to the carbonyl oxygen and the most bulky ring substituent).

• NMR Confusion: This leads to "doubling" of peaks in ¹H and ¹³C NMR spectra, often mistaken for impurities.

  • Diagnostic: Heating the NMR tube (to ~50-60°C) usually coalesces the rotamer peaks into broad singlets, confirming purity.

• Stereoelectronic Locking:

  • Boc/Fmoc: Tend to favor the trans rotamer (alkoxy group trans to the bulkier ring carbon).

  • Ring Puckering: The electronegativity of the PG influences the ring envelope (C4-endo vs C4-exo).[2] This is exploited in organocatalysis where the specific pucker dictates the stereochemical outcome of the reaction.

Visual Decision Matrix

Caption: Decision tree for selecting the optimal N-protecting group based on electronic requirements and reaction conditions.

Experimental Protocols

Protocol A: Self-Validating Boc-Protection of Pyrrolidine

This protocol includes an in-situ "pH checkpoint" to ensure complete reaction.

Reagents: Pyrrolidine derivative (1.0 eq), (Boc)₂O (1.1 eq), Et₃N (1.5 eq), DMAP (0.05 eq), DCM (Solvent).

• Dissolution: Dissolve the pyrrolidine derivative in DCM (0.2 M concentration).

• Base Addition: Add Et₃N. Checkpoint: Verify the solution is basic (pH > 9 on wet litmus paper). If the pyrrolidine is a salt (e.g., HCl salt), add extra Et₃N until basicity is confirmed.

• Catalysis: Add catalytic DMAP. (Crucial for sterically hindered secondary amines).

• Reaction: Add (Boc)₂O portion-wise over 10 minutes to control CO₂ evolution. Stir at RT for 4-12 hours.

• Validation (TLC): Stain with Ninhydrin.

  • Free Amine: Dark Red/Blue spot.[3]

  • Boc-Amine: No color (or very faint yellow). Reaction is complete when the "Red/Blue" spot disappears.

• Workup: Wash with 1M HCl (to remove excess Et₃N/DMAP) -> Sat. NaHCO₃ -> Brine. Dry over Na₂SO₄.

Protocol B: Orthogonal Fmoc Deprotection (Solution Phase)

Designed to minimize aspartimide formation and aggregation.

Reagents: 20% Piperidine in DMF (v/v), optionally with 0.1M HOBt (to suppress racemization in chiral derivatives).

• Preparation: Dissolve Fmoc-pyrrolidine in 20% Piperidine/DMF (0.1 M).

• Reaction: Stir at Room Temperature.

  • Proline/Pyrrolidine Specifics: Unlike primary amines which clear in <10 mins, pyrrolidines may require 20-40 minutes due to steric bulk.

• Monitoring (UV): Dilute an aliquot 100x in EtOH. Measure UV at 301 nm (Dibenzofulvene-piperidine adduct). The absorbance should plateau when deprotection is complete.

• Workup: Evaporate DMF/Piperidine under high vacuum (oil pump). The residue is the free amine plus the fulvene adduct.

• Purification: Triturate with cold Et₂O. The free amine (often an oil) or its salt will separate, while the fulvene adduct dissolves in the ether.

Workflow: Orthogonal Deprotection Strategy

Caption: Sequential orthogonal deprotection workflow demonstrating the compatibility of Fmoc, Boc, and Benzyl groups on a single pyrrolidine scaffold.

References

• BenchChem. (2025).[4][5][6] A Comparative Study of Different Protecting Groups for Proline.[5][6] Retrieved from

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups.[4][5][6][7] Chemical Reviews, 109(6), 2455-2504. Retrieved from

• Koskinen, A. M., et al. (2005). Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines. Journal of Organic Chemistry, 70(13), 5083-5088. Retrieved from

• Behrendt, R., et al. (2016). Advances in Fmoc solid-phase peptide synthesis.[5][7] Journal of Peptide Science, 22(1), 4-27. Retrieved from

• Reissmann, S., et al. (2021). Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis.[7][8] ACS Sustainable Chemistry & Engineering, 9(42), 14202-14215.[8] Retrieved from

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of Methyl 3-(pyrrolidin-3-YL)propanoate Hydrochloride

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step, proper disposal, is a critical component of laboratory safety and environmental stewardship. This guide provides essential, immediate safety and logistical information for the proper disposal of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride (CAS No. 1211593-43-9)[1][2]. As a Senior Application Scientist, my aim is to synthesize technical accuracy with field-proven insights, ensuring that every protocol described is a self-validating system for safety and compliance.

Core Principles of Chemical Waste Management

Before delving into the specific steps for disposing of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride, it is crucial to understand the foundational principles of laboratory waste management. The U.S. Environmental Protection Agency (EPA) provides regulations for hazardous waste generated in academic laboratories, emphasizing safe handling and proper disposal pathways[6]. The primary directive is that disposal of hazardous waste through sinks, intentional evaporation, or as regular trash is illegal and unsafe[7].

Step-by-Step Disposal Protocol

This protocol is designed to guide researchers through a safe and compliant disposal process, from the point of generation to final removal by a certified entity.

Part 1: Initial Waste Characterization and Segregation

• Hazard Assessment: In the absence of a specific SDS, treat Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride as a hazardous waste. This is a precautionary measure to ensure the highest level of safety.

• Waste Segregation: At the point of generation, immediately segregate waste containing this compound from all other waste streams. Do not mix it with non-hazardous waste or other types of chemical waste. This prevents unforeseen chemical reactions and ensures proper disposal routing.

Part 2: Personal Protective Equipment (PPE) and Handling

Before handling the waste, ensure you are wearing the appropriate PPE. This is your first and most critical line of defense.

• Eye Protection: Wear chemical splash goggles.

• Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

• Body Protection: A standard laboratory coat is required.

Part 3: Containment and Labeling

Proper containment and labeling are not just best practices; they are regulatory requirements that ensure the safety of everyone who may come into contact with the waste.

• Select an Appropriate Container:

  • Use a dedicated, leak-proof container that is chemically compatible with the waste.

  • Do not fill the container to more than 75% capacity to allow for vapor expansion[8].

  • Keep the container securely closed at all times, except when adding waste.

• Label the Container Immediately:

  • Affix a hazardous waste label to the container as soon as the first drop of waste is added[9].

  • The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride."

    • The CAS Number: 1211593-43-9.

    • A clear indication of the potential hazards (e.g., "Irritant," "Handle with Caution").

    • The date when waste was first added to the container (accumulation start date)[9].

Part 4: Storage and Professional Disposal

• Designated Storage Area: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of laboratory personnel and away from general traffic[10].

• Contact Professionals: The final and most critical step is to arrange for the disposal of the waste through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor[11][12]. These professionals are trained to handle and transport chemical waste in compliance with all federal and state regulations.

Understanding Neutralization: A Note of Caution

As a hydrochloride salt, this compound is acidic. In principle, acids can be neutralized with a base to form a salt and water[13][14][15][16][17]. However, attempting to neutralize this compound without a full understanding of its reactivity and the potential for hazardous byproducts is strongly discouraged. The heat generated during neutralization, and the potential for aerosolization of the compound, present significant risks. Therefore, on-site neutralization should not be attempted. Rely on professional waste disposal services.

Visualizing the Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the safe disposal of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

Caption: Disposal workflow for Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride.

Summary of Key Information

Identifier	Details	Source(s)
Chemical Name	Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride	[1][2]
CAS Number	1211593-43-9	[1][2]
Molecular Formula	C8H16ClNO2	[1][2]
Inferred Hazards	Potential skin and eye irritant; may be harmful if swallowed.	[3][4][5]
Primary Disposal Route	Collection by a licensed hazardous waste disposal company.	[11][12]

This guide is intended to provide a robust framework for the safe disposal of Methyl 3-(pyrrolidin-3-YL)propanoate hydrochloride. By adhering to these procedures, researchers can ensure they are protecting themselves, their colleagues, and the environment, thereby upholding the principles of responsible scientific practice.

References

• Sigma-Aldrich. (2024).

• CP Lab Safety. (n.d.). methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, min 97%, 250 mg. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: N-Methyl-2-pyrrolidone.
• Central Drug House. (n.d.).

• Autech Scientific. (n.d.). Methyl 3-(pyrrolidin-3-yl)propanoate hydrochloride, 95% Purity, C8H16ClNO2, 100 mg. Retrieved from [Link]

• Greenfield Global. (2015).
• Fisher Scientific. (n.d.).
• Apollo Scientific. (2023). Safety Data Sheet: N-(2-Hydroxyethyl)-N-methylformamide.
• Matheson Tri-Gas, Inc. (2003).

• GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Laboratory Chemical Waste Management Guidelines.
• Chemistry LibreTexts. (2025).
• Stephen F. Austin State University. (n.d.). Disposal Procedures for Non Hazardous Waste.
• American Chemical Society. (n.d.).
• Study.com. (n.d.).
• Rowan University. (n.d.).

• Lab Alley. (n.d.). How to neutralize hydrochloric acid. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• Don't Memorise. (2018). Neutralisation | Acid Bases and Salts [Video]. YouTube.
• Sajha Notes. (2023). Neutralization reaction to obtain the crystal of sodium chloride | Chemistry Lab.

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